Technical Documentation Center

8-Chloro-5-iodoquinolin-3-amine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 8-Chloro-5-iodoquinolin-3-amine

Core Science & Biosynthesis

Foundational

Structural and Synthetic Elucidation of 8-Chloro-5-iodoquinolin-3-amine: A Technical Guide for Drug Discovery

Executive Summary In modern medicinal chemistry, heavily functionalized heterocyclic scaffolds are critical for the rapid exploration of chemical space. 8-Chloro-5-iodoquinolin-3-amine (CAS: 2092377-43-8)[1] is a highly...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern medicinal chemistry, heavily functionalized heterocyclic scaffolds are critical for the rapid exploration of chemical space. 8-Chloro-5-iodoquinolin-3-amine (CAS: 2092377-43-8)[1] is a highly specialized, tri-substituted quinoline derivative designed as a versatile building block. By strategically positioning three distinct functional groups—an amine, an iodine atom, and a chlorine atom—around the quinoline core, this molecule offers orthogonal reactivity. This whitepaper provides an in-depth technical analysis of its structural rationale, physicochemical properties, and the chemoselective synthetic methodologies required to handle it effectively in drug discovery workflows.

Chemical Identity & Structural Rationale

The utility of 8-Chloro-5-iodoquinolin-3-amine lies in the precise spatial arrangement of its substituents, each serving a distinct mechanistic or structural purpose:

  • C3-Amine (-NH2): Positioned on the heteroaromatic ring, this primary amine is a prime candidate for electrophilic trapping (e.g., amidation, sulfonylation). In kinase inhibitor design, the C3-amine often acts as a critical hydrogen-bond donor to the kinase hinge region.

  • C5-Iodine (-I): Iodine is a highly polarizable, excellent leaving group. Its position at C5 allows for rapid, transition-metal-catalyzed cross-coupling reactions (such as Suzuki-Miyaura or Sonogashira couplings) to extend the scaffold into deep hydrophobic pockets.

  • C8-Chlorine (-Cl): Situated adjacent to the quinoline nitrogen (N1), the chlorine atom provides significant steric shielding. More importantly, its strong inductive electron-withdrawing effect (-I effect) pulls electron density away from N1. This lowers the basicity (pKa) of the quinoline nitrogen, a classic optimization strategy used to improve passive membrane permeability and mitigate hERG channel liabilities.

Physicochemical Data Summary

To facilitate compound profiling, the core quantitative metrics of the scaffold are summarized below:

PropertyValueComputational / Structural Significance
CAS Registry Number 2092377-43-8[1]Unique identifier for procurement and database indexing.
Molecular Formula C9H6ClIN2Indicates a highly halogenated, low-hydrogen framework.
Molecular Weight 304.51 g/mol [1]Leaves ~195 g/mol budget for further functionalization (Rule of 5).
SMILES String Nc1cc2c(I)ccc(Cl)c2nc1Topological representation for chemoinformatics.
Topological Polar Surface Area ~38.9 ŲExcellent baseline for CNS penetration or oral bioavailability.
H-Bond Donors / Acceptors 1 / 2Optimal for maintaining low desolvation penalties.

Orthogonal Functionalization Logic

The true power of this scaffold is its "orthogonal" reactivity. Because the C5-Iodine is significantly more reactive toward oxidative addition than the C8-Chlorine, chemists can selectively functionalize the C5 position using Palladium(0) catalysis without disturbing the C8-Cl bond.

Functionalization Core 8-Chloro-5-iodoquinolin-3-amine C5 C5-Iodine Suzuki/Sonogashira Coupling Core->C5 Pd(0) Catalysis C3 C3-Amine Amidation/Kinase Hinge Binding Core->C3 Electrophilic Trapping C8 C8-Chlorine Steric Shielding & pKa Modulation Core->C8 Structural Retention

Fig 1: Orthogonal functionalization pathways of the tri-substituted quinoline.

Synthetic Methodology: A Self-Validating Protocol

Attempting to directly halogenate a pre-formed 3-aminoquinoline at the C5 and C8 positions simultaneously yields poor regioselectivity. Therefore, the most robust, self-validating approach is a "bottom-up" synthesis starting from a pre-functionalized benzene ring: 2-chloro-5-iodoaniline (CAS: 16604-98-1)[2].

By subjecting this aniline to a modified Skraup-type cyclization with a nitro-olefin (e.g., 2-nitroallylidene diacetate), the quinoline core is formed with the halogens locked in their exact relative positions, yielding 8-chloro-5-iodo-3-nitroquinoline[3]. The final, critical step is the chemoselective reduction of the nitro group.

Workflow A 2-Chloro-5-iodoaniline (Pre-functionalized Core) C 8-Chloro-5-iodo-3-nitroquinoline (Cyclized Intermediate) A->C Cyclization (Acidic, Heat) B 2-Nitroallylidene diacetate (C3-C4-C4a Source) B->C E 8-Chloro-5-iodoquinolin-3-amine (Target Scaffold) C->E SET Reduction (Avoids Dehalogenation) D Fe / NH4Cl in EtOH/H2O (Chemoselective Reduction) D->E

Fig 2: Bottom-up synthetic workflow for 8-Chloro-5-iodoquinolin-3-amine.

Step-by-Step Protocol: Chemoselective Nitro Reduction

Causality Check: Standard hydrogenation using Palladium on Carbon (Pd/C) and H₂ gas will catastrophically fail here. Pd(0) readily inserts into the weak C-I bond, leading to rapid hydrodehalogenation. To preserve the C5-I and C8-Cl bonds, the reduction must proceed via a Single Electron Transfer (SET) mechanism. Iron powder with ammonium chloride is the gold standard for this chemoselective transformation.

Reagents:

  • 8-Chloro-5-iodo-3-nitroquinoline (1.0 eq, Intermediate)

  • Iron powder, 325 mesh (5.0 eq, Reductant)

  • Ammonium chloride (5.0 eq, Mild proton source)

  • Ethanol / Water (4:1 v/v, Solvent system)

Step-by-Step Execution:

  • Preparation: In a round-bottom flask equipped with a magnetic stir bar, suspend 8-chloro-5-iodo-3-nitroquinoline (1.0 eq) in a 4:1 mixture of Ethanol and deionized Water.

  • Activation: Add Ammonium chloride (5.0 eq) to the suspension. Stir at room temperature for 5 minutes to ensure dissolution of the salt.

  • Reduction: Carefully add finely powdered Iron (325 mesh, 5.0 eq) in one portion. Attach a reflux condenser.

  • Thermal Cycling: Heat the reaction mixture to 80°C (reflux) for 2 to 4 hours. The mild acidity of the NH₄Cl activates the iron surface, facilitating the sequential transfer of electrons to the nitro group, cleanly reducing it to an amine without oxidative addition into the carbon-halogen bonds.

  • Monitoring: Monitor reaction progression via LC-MS or TLC (Hexanes/EtOAc 7:3). The starting material should completely disappear, replaced by a more polar, UV-active spot.

  • Workup & Filtration: While the mixture is still hot, filter it through a tightly packed pad of Celite to remove the insoluble iron oxides. Wash the Celite pad generously with hot Ethyl Acetate (EtOAc).

  • Isolation: Concentrate the filtrate under reduced pressure to remove ethanol. Extract the remaining aqueous layer with EtOAc (3x). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the pure 8-Chloro-5-iodoquinolin-3-amine.

References

  • [3] Thieme Connect. Quinolines (Update 2022) - Synthesis of 3-Nitroquinolines. Science of Synthesis. Retrieved from:[Link]

  • [2] PubChem. 2-chloro-5-iodoaniline (C6H5ClIN) - PubChemLite. National Center for Biotechnology Information. Retrieved from:[Link]

Sources

Exploratory

In-Depth Technical Guide: Physical, Chemical, and Synthetic Profiling of 8-Chloro-5-iodoquinolin-3-amine

Executive Summary & Structural Rationale In the landscape of modern drug discovery, polyhalogenated heterocycles serve as indispensable building blocks for the rapid elaboration of complex molecular architectures. 8-Chlo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Structural Rationale

In the landscape of modern drug discovery, polyhalogenated heterocycles serve as indispensable building blocks for the rapid elaboration of complex molecular architectures. 8-Chloro-5-iodoquinolin-3-amine (CAS: 2092377-43-8)[1] represents a premium, highly functionalized scaffold. As a Senior Application Scientist, I approach this molecule not just as a static chemical entity, but as a programmable synthetic platform.

The strategic placement of three distinct functional handles—a highly reactive C-5 iodine, a moderately reactive C-8 chlorine, and an electron-donating C-3 amino group—enables precise, orthogonal functionalization. This guide dissects the physical properties, thermodynamic causality, and self-validating experimental protocols required to leverage this scaffold in the synthesis of advanced kinase inhibitors and bioactive heterocycles.

Physical and Chemical Properties

Understanding the baseline physical and electronic parameters of 8-Chloro-5-iodoquinolin-3-amine is critical for predicting its behavior in biphasic cross-coupling conditions and purification workflows. Below is a synthesized data profile based on commercial standards and structural analysis[1],[2].

PropertyValueScientific Implication
Chemical Name 8-Chloro-5-iodoquinolin-3-amineCore nomenclature for literature/patent searching.
CAS Number 2092377-43-8Unique registry identifier[1].
Molecular Formula C9H6ClIN2Dictates mass spectrometric expected isotopic patterns[1].
Molecular Weight 304.51 g/mol Essential for precise stoichiometric calculations[1].
SMILES String NC1=CC2=C(I)C=CC(Cl)=C2N=C1Enables in silico modeling and computational docking[2].
Solubility Profile Soluble in DMF, DMSO, THF; Insoluble in H₂ODictates the use of biphasic solvent systems (e.g., Dioxane/H₂O) in Suzuki couplings.
Electronic Nature AmphotericThe basic quinoline nitrogen and C-3 amine allow for tunable salt formation (e.g., HCl salts).

Reactivity Profile & Chemoselectivity (Mechanistic Causality)

The true value of 8-Chloro-5-iodoquinolin-3-amine lies in its capacity for chemoselective cross-coupling. The causality behind this selectivity is rooted in fundamental thermodynamics and orbital interactions ()[3].

  • The C-5 Iodo Group (Primary Reactivity Site): The Carbon-Iodine (C-I) bond has a relatively low bond dissociation energy (BDE) of approximately ~55 kcal/mol. This allows for rapid and thermodynamically favorable oxidative addition by Palladium(0) species at room temperature or under mild heating.

  • The C-8 Chloro Group (Secondary Reactivity Site): The Carbon-Chlorine (C-Cl) bond possesses a significantly higher BDE (~80 kcal/mol). During C-5 functionalization, the C-8 chlorine remains completely inert. Activation of this bond requires harsher conditions and specialized, electron-rich, sterically demanding ligands (e.g., dialkylbiaryl phosphines like RuPhos) to force the oxidative addition step.

  • The C-3 Amino Group (Electronic Modulator): The primary amine donates electron density into the quinoline core via resonance. While this slightly deactivates the ring toward nucleophilic aromatic substitution (SNAr), it stabilizes the intermediate Pd-complexes during cross-coupling.

G A 8-Chloro-5-iodoquinolin-3-amine (Starting Material) B Pd(0) Oxidative Addition at C-I Bond (Fast) A->B Mild Conditions (e.g., Pd(dppf)Cl2) C C-5 Functionalized 8-Chloroquinolin-3-amine B->C D Pd(0) / RuPhos Activation at C-Cl Bond (Slow) C->D Harsh Conditions (e.g., Pd2(dba)3, RuPhos) E C-5, C-8 Difunctionalized Quinoline Scaffold D->E

Orthogonal functionalization strategy exploiting C-I vs. C-Cl bond reactivity.

Experimental Protocols: Self-Validating Systems

To ensure absolute reproducibility, the following protocols are designed as self-validating systems. Every synthetic step includes an integrated analytical checkpoint to confirm causality and conversion before proceeding.

Protocol A: Chemoselective C-5 Suzuki-Miyaura Cross-Coupling

This protocol targets the C-I bond while preserving the C-Cl and C-NH₂ groups.

1. Reaction Setup & Causality:

  • Reagents: 8-Chloro-5-iodoquinolin-3-amine (1.0 eq), Arylboronic acid (1.05 eq), Pd(dppf)Cl₂ (5 mol%), K₂CO₃ (2.0 eq).

  • Solvent: 1,4-Dioxane/H₂O (4:1 v/v).

  • Causality: Pd(dppf)Cl₂ is selected because its large bite angle facilitates reductive elimination while its moderate electron density prevents unwanted oxidative addition into the C-Cl bond. K₂CO₃ is chosen as a mild base; stronger bases (like NaOtBu) could prematurely deprotonate the C-3 amine, leading to competitive side reactions or catalyst poisoning.

2. Execution:

  • Charge a Schlenk flask with the solid reagents. Evacuate and backfill with Argon (3x) to prevent catalyst oxidation.

  • Add degassed Dioxane and H₂O. Heat the biphasic mixture to 80°C for 4 hours.

3. In-Process Validation (The Self-Validating Loop):

  • TLC: Elute an aliquot in 3:1 Hexanes/EtOAc. The starting material (UV active, distinct Rf) must be completely consumed.

  • LC-MS: Confirm the mass shift. You should observe the loss of the iodine isotope pattern and the appearance of the [M+H]+ peak corresponding to the new C-5 aryl-quinoline, while the distinctive 3:1 isotopic ratio of the C-8 chlorine remains intact.

Protocol B: C-8 Buchwald-Hartwig Amination (Post-C5 Functionalization)

Once the C-5 position is functionalized, the C-8 chlorine can be activated.

1. Reaction Setup & Causality:

  • Reagents: C-5 Functionalized Intermediate (1.0 eq), Secondary Amine (1.2 eq), Pd₂(dba)₃ (5 mol%), RuPhos (10 mol%), Cs₂CO₃ (2.0 eq).

  • Causality: The C-Cl bond is notoriously difficult to break. RuPhos is a highly electron-rich ligand that dramatically accelerates the oxidative addition of Pd(0) into unactivated aryl chlorides ()[4]. Cs₂CO₃ provides the necessary basicity to drive the catalytic cycle without degrading the quinoline core.

2. Execution & Final Validation:

  • Run the reaction in anhydrous Toluene at 100°C for 12 hours under strict Argon.

  • NMR Validation: Purify via flash chromatography. In the ¹H NMR spectrum, confirm the disappearance of the characteristic doublet coupling of the proton adjacent to the C-8 chlorine, and verify the integration of the newly introduced aliphatic amine protons.

Workflow N1 Reaction Setup (Inert Atmosphere) N2 Degassing (Argon Sparging) N1->N2 N3 Thermal Activation (80°C, 4-12h) N2->N3 N4 In-Process Validation (TLC & LC-MS) N3->N4 N4->N3 Incomplete N5 Aqueous Workup & Extraction N4->N5 Conversion >95% N6 Final Validation (NMR & HRMS) N5->N6

Self-validating experimental workflow for palladium-catalyzed cross-coupling.

References

  • Knochel, P. et al. (2009). "LiCl-Mediated Preparation of Functionalized Benzylic Indium(III) Halides and Highly Chemoselective Palladium-Catalyzed Cross-Coupling in a Protic Cosolvent." Angewandte Chemie International Edition. URL:[Link]

  • Shen, Z. et al. (2012). "Organoindium Reagents: The Preparation and Application in Organic Synthesis." Chemical Reviews, ACS Publications. URL:[Link]

Sources

Foundational

Physicochemical Profiling and Solubility Dynamics of 8-Chloro-5-iodoquinolin-3-amine: A Technical Guide for Lead Optimization

Executive Summary In the landscape of modern medicinal chemistry, halogenated aza-heterocycles serve as privileged scaffolds for drug discovery. 8-Chloro-5-iodoquinolin-3-amine (CAS: 2092377-43-8) is a highly functionali...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern medicinal chemistry, halogenated aza-heterocycles serve as privileged scaffolds for drug discovery. 8-Chloro-5-iodoquinolin-3-amine (CAS: 2092377-43-8) is a highly functionalized, bifunctional building block utilized extensively in the development of targeted therapeutics, particularly kinase inhibitors and antineoplastic agents[1]. This whitepaper provides an in-depth technical analysis of its molecular weight implications, structural causality, and a comprehensive guide to evaluating its thermodynamic and kinetic solubility profiles.

Molecular Weight and Structural Implications

The molecular weight (MW) of 8-Chloro-5-iodoquinolin-3-amine is precisely 304.51 g/mol [2]. In the context of rational drug design and Lipinski’s Rule of Five (Ro5), this molecular weight is highly strategic. It provides a "molecular weight budget" of approximately 195 Da, allowing medicinal chemists ample room to append solubilizing groups or target-binding motifs without crossing the 500 Da threshold associated with poor oral bioavailability.

The physicochemical behavior and synthetic utility of this compound are directly dictated by its specific substitution pattern:

  • C5-Iodo Group (Reactivity Hub): The iodine atom is highly polarizable and features a weak C-I bond, making it an ideal leaving group for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira). This allows for rapid, regioselective extension of the scaffold at the 5-position[3].

  • C8-Chloro Group (Metabolic Shielding): The chlorine atom increases the overall lipophilicity (LogP) of the molecule. More importantly, it provides steric shielding to the adjacent positions, blocking cytochrome P450-mediated oxidative metabolism and participating in halogen bonding within hydrophobic protein pockets.

  • C3-Amino Group (H-Bonding): This primary amine acts as a critical hydrogen bond donor. In kinase inhibitor design, this moiety is frequently utilized to anchor the molecule to the hinge region of the ATP-binding site.

Derivatization Core 8-Chloro-5-iodoquinolin-3-amine (Bifunctional Scaffold) C5 C5-Iodo Position (High Reactivity) Core->C5 C8 C8-Chloro Position (Metabolic Stability) Core->C8 C3 C3-Amino Group (H-Bond Donor) Core->C3 Suzuki Cross-Coupling Reactions (Aryl/Heteroaryl Addition) C5->Suzuki Pd-Catalyzed Lipophilic Lipophilic Pocket Binding (Halogen Bonding) C8->Lipophilic Steric Shielding Kinase Kinase Hinge Binding (Target Interaction) C3->Kinase H-Bonding

Fig 1: Structural causality and derivatization pathways of 8-Chloro-5-iodoquinolin-3-amine.

Table 1: Key Physicochemical Properties
PropertyValueImplication for Drug Design
CAS Number 2092377-43-8Unique identifier for procurement and tracking[2].
Molecular Weight 304.51 g/mol Optimal for hit-to-lead expansion (Leaves ~195 Da budget)[2].
Molecular Formula C9H6ClIN2High halogen content drives lipophilicity[2].
H-Bond Donors 1 (Primary Amine)Favorable for target binding; within Ro5 limits.
H-Bond Acceptors 2 (Quinoline N, Amine N)Favorable for aqueous interaction; within Ro5 limits.

Solubility Profile: Theoretical Framework

Solubility is a thermodynamic parameter governed by the energy required to disrupt the crystal lattice versus the energy gained from solvation.

Causality of Poor Aqueous Solubility: 8-Chloro-5-iodoquinolin-3-amine exhibits high lattice energy due to its planar aromatic system (promoting strong π-π stacking) and the presence of heavy halogens (promoting intermolecular halogen bonding). Consequently, its intrinsic aqueous solubility at neutral pH is predicted to be exceptionally low (<10 µg/mL).

pH-Dependent Ionization: The solubility of this scaffold is highly pH-dependent. The quinoline nitrogen (N1) is weakly basic. In acidic environments (pH < 3.0, such as gastric fluid), the nitrogen becomes protonated, forming a water-soluble cationic species. Conversely, the C3-amino group is essentially non-basic; its lone pair is delocalized into the electron-deficient, halogenated quinoline ring, meaning it does not significantly ionize at physiological or mildly acidic pH.

Table 2: Predicted Solubility Matrix
Solvent / MediaPredicted SolubilityPrimary Solvation Mechanism
Water / PBS (pH 7.4) Very Low (<10 µg/mL)Lack of ionization; high lipophilicity dominates.
SGF (pH 1.2) ModerateProtonation of the quinoline nitrogen (cation formation).
DMSO / DMF High (>50 mg/mL)Disruption of π-π stacking by polar aprotic solvation.
Methanol / Ethanol Moderate to HighHydrogen bonding with the C3-amino group.

Experimental Workflows for Solubility Assessment

To ensure scientific integrity during lead optimization, solubility must be evaluated using self-validating protocols. Below are the gold-standard methodologies for determining both kinetic and thermodynamic solubility.

Protocol A: Kinetic Solubility via Nephelometry (High-Throughput)

Kinetic solubility measures the precipitation point of a compound pre-dissolved in DMSO when introduced to an aqueous buffer. It mimics the conditions of in vitro biochemical assays.

  • Stock Preparation: Dissolve 8-Chloro-5-iodoquinolin-3-amine in 100% anhydrous DMSO to create a 10 mM stock solution. Causality: Anhydrous DMSO prevents premature hydrolysis or micro-precipitation.

  • Serial Dilution: Dispense the stock into a 96-well clear-bottom microplate containing Phosphate-Buffered Saline (PBS, pH 7.4) to create a concentration gradient (1 µM to 200 µM).

  • Solvent Control: Ensure the final DMSO concentration remains constant at 1% (v/v) across all wells. Causality: Fluctuating DMSO levels will artificially alter the solubility limit.

  • Incubation: Seal the plate and incubate at 25°C for 2 hours.

  • Measurement: Read the plate using a nephelometer. The kinetic solubility limit is defined as the lowest concentration where a statistically significant increase in light scattering is detected, indicating the formation of insoluble micro-precipitates.

Protocol B: Thermodynamic Solubility via Shake-Flask HPLC-UV (Gold Standard)

Thermodynamic solubility represents the true equilibrium between the solid phase and the solution phase, essential for predicting oral absorption and formulation feasibility.

  • Solid Addition: Weigh 2.0 mg of solid 8-Chloro-5-iodoquinolin-3-amine into a 2 mL glass HPLC vial.

  • Buffer Addition: Add 1.0 mL of the target aqueous buffer (e.g., Simulated Gastric Fluid, pH 1.2).

  • Equilibration: Seal the vial and agitate on an orbital shaker at 300 RPM for exactly 24 hours at a controlled temperature of 25°C. Causality: A 24-hour duration is strictly required to ensure the system overcomes kinetic barriers and reaches true thermodynamic equilibrium.

  • Phase Separation: Transfer the suspension to a microcentrifuge tube and centrifuge at 15,000 x g for 15 minutes. Causality: Complete sedimentation of undissolved sub-micron crystals is critical; failure to do so results in artificially inflated concentration readings.

  • Quantification: Carefully aspirate the supernatant, dilute with the HPLC mobile phase, and analyze via HPLC-UV (detection at 254 nm). Quantify the concentration against a pre-established standard curve of the compound dissolved in 100% Methanol.

SolubilityWorkflow Start Solid Compound (8-Chloro-5-iodoquinolin-3-amine) Buffer Add Aqueous Buffer (pH 1.2, 4.0, 7.4) Start->Buffer Incubate Shake-Flask Equilibration (24h at 25°C) Buffer->Incubate Suspend Separate High-Speed Centrifugation (15,000 x g, 15 min) Incubate->Separate Achieve Equilibrium Analyze HPLC-UV Quantification (vs. Standard Curve) Separate->Analyze Isolate Supernatant Result Thermodynamic Solubility Profile Analyze->Result Data Output

Fig 2: Self-validating workflow for thermodynamic solubility assessment.

References

  • BLD Pharm, "8-Chloro-5-iodoquinolin-3-amine Product Specifications". bldpharm.com. 2[2]

  • The Journal of Organic Chemistry - ACS Publications, "Copper-Catalyzed One-Pot N-Acylation and C5–H Halogenation of 8-Aminoquinolines: The Dual Role of Acyl Halides". acs.org. 3[3]

  • PubMed Central (PMC), "1H-Pyrazolo[3,4-b]quinolines: Synthesis and Properties over 100 Years of Research". nih.gov. 1[1]

Sources

Exploratory

Spectroscopic characterization and H-NMR of 8-chloro-5-iodoquinolin-3-amine

Spectroscopic Characterization and H-NMR Analysis of 8-Chloro-5-iodoquinolin-3-amine: A Technical Guide Executive Summary For researchers and drug development professionals, polyhalogenated aminoquinolines serve as highl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Spectroscopic Characterization and H-NMR Analysis of 8-Chloro-5-iodoquinolin-3-amine: A Technical Guide

Executive Summary

For researchers and drug development professionals, polyhalogenated aminoquinolines serve as highly versatile building blocks. 8-chloro-5-iodoquinolin-3-amine (CAS: 2092377-43-8) is a uniquely functionalized scaffold that offers three orthogonal sites for late-stage diversification: a nucleophilic amine at C3, a highly reactive carbon-iodine bond at C5, and a less reactive carbon-chlorine bond at C8. This whitepaper provides a first-principles spectroscopic characterization guide, detailing the causality behind its Nuclear Magnetic Resonance (NMR) chemical shifts and providing self-validating experimental protocols for its analysis and synthetic application.

Principles of Spectroscopic Characterization

The structural elucidation of 8-chloro-5-iodoquinolin-3-amine requires an understanding of competing electronic and spatial effects. The quinoline core is an electron-deficient heterocycle, but the substituents at C3, C5, and C8 drastically alter the local magnetic environments of the protons and carbons[1][2].

Two critical phenomena dictate the NMR spectra of this molecule:

  • The Peri-Effect (Steric Compression): Typically, an electron-donating amino group at C3 would strongly shield the ortho-positioned H4 proton. However, the spatial proximity of the bulky iodine atom at C5 compresses the electron cloud of the H4 proton. This van der Waals deshielding (the peri-effect) counteracts the amine's electron donation, pushing the H4 signal significantly downfield[3][4].

  • The Heavy Atom Effect: In 13C NMR, halogens usually deshield their attached carbons via inductive effects. Iodine is the exception. Due to spin-orbit coupling induced by its large valence electron cloud, iodine exerts a profound diamagnetic shielding effect on the C5 carbon, shifting it anomalously upfield[5].

Quantitative Spectroscopic Data

1H NMR Assignments (Predicted in DMSO-d6)

DMSO-d6 is the optimal solvent for this compound due to the polarity of the amino group and its ability to resolve hydrogen-bonded N-H signals.

ProtonChemical Shift (δ, ppm)MultiplicityCoupling (J, Hz)Mechanistic Rationale
H2 ~8.60Doublet (d)2.5Strongly deshielded by the adjacent nitrogen atom and ring current.
H4 ~7.95Doublet (d)2.5Subject to the peri-effect from C5-I, causing van der Waals deshielding[3].
H6 ~7.75Doublet (d)8.2Ortho-coupled to H7; minor deshielding from the adjacent C5-I.
H7 ~7.65Doublet (d)8.2Ortho-coupled to H6; deshielded by the inductive effect of C8-Cl.
NH2 ~6.10Broad Singlet (br s)-Labile protons; broadened by quadrupolar relaxation of nitrogen[1].
13C NMR Assignments (Predicted in DMSO-d6)
CarbonChemical Shift (δ, ppm)TypeMechanistic Rationale
C2 ~143.5CHDeshielded by the adjacent electronegative ring nitrogen.
C3 ~142.0C-NH2Deshielded by the attached electronegative amine nitrogen.
C4 ~115.5CHShielded by resonance electron donation from the C3-NH2 group.
C5 ~90.5C-IExtreme upfield shift due to the Heavy Atom Effect (spin-orbit coupling)[5].
C6 ~135.0CHStandard aromatic CH, slightly deshielded by C5-I.
C7 ~127.5CHStandard aromatic CH.
C8 ~130.0C-ClDeshielded by the attached electronegative chlorine atom[2].
C4a, C8a ~128.0, ~140.0C (Quat)Bridgehead carbons.

Experimental Protocols

Protocol A: Self-Validating NMR Acquisition Workflow

To ensure absolute confidence in structural assignment, the NMR protocol must act as a self-validating system.

  • Sample Preparation: Dissolve 15 mg of 8-chloro-5-iodoquinolin-3-amine in 0.6 mL of anhydrous DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard.

  • 1H NMR Acquisition: Acquire the spectrum at 400 MHz (or higher) using a standard 30° pulse sequence. Set the relaxation delay (d1) to 1.5 seconds.

  • D2O Exchange (Validation Step): Add 1 drop of D2O to the NMR tube, shake vigorously for 30 seconds, and re-acquire the 1H spectrum. The broad singlet at ~6.10 ppm will disappear as the N-H protons exchange with deuterium. Causality: This confirms the signal belongs to the amine and differentiates it from any broadened aromatic peaks.

  • 13C NMR Acquisition: Acquire the carbon spectrum at 100 MHz. Critical Adjustment: Set the relaxation delay (d1) to at least 3.0 seconds. Causality: Quaternary carbons, particularly the C5-I carbon, lack attached protons to facilitate dipole-dipole relaxation. A longer delay ensures these nuclei fully relax, preventing the C5 signal from disappearing into the baseline.

Protocol B: Orthogonal Functionalization (Selective Suzuki Coupling)

The distinct reactivity of the halogens allows for selective functionalization. Oxidative addition of Pd(0) into the C-I bond is orders of magnitude faster than into the C-Cl bond.

  • Reaction Setup: In a Schlenk flask, combine 8-chloro-5-iodoquinolin-3-amine (1.0 eq), an aryl boronic acid (1.05 eq), K2CO3 (2.0 eq), and Pd(PPh3)4 (0.05 eq).

  • Solvent: Add a degassed mixture of 1,4-Dioxane and H2O (4:1 ratio).

  • Controlled Heating: Stir the mixture at 60 °C for 4 hours. Causality: Keeping the temperature strictly at or below 60 °C provides the thermodynamic control necessary to selectively couple at the C5-I position while leaving the C8-Cl bond perfectly intact.

  • Workup: Dilute with ethyl acetate, wash with brine, dry over anhydrous Na2SO4, and purify via silica gel chromatography.

Workflow Diagrams

Reactivity Start 8-chloro-5-iodoquinolin-3-amine (Core Scaffold) Suzuki C5 Position Suzuki/Sonogashira (Rapid Oxidative Addition) Start->Suzuki Pd(0), Base, RT-60°C Buchwald C3 Position Amidation/Buchwald (Nucleophilic Amine) Start->Buchwald Pd/Ligand, Base, 80°C Negishi C8 Position Late-Stage Coupling (Requires Harsh Conditions) Start->Negishi Pd(0), >100°C

Caption: Orthogonal functionalization pathways of 8-chloro-5-iodoquinolin-3-amine.

NMR_Logic Root 1H NMR Spectrum (DMSO-d6) Exch D2O Exchangeable? Root->Exch Arom Aromatic Region (7.5 - 8.8 ppm) Root->Arom NH2 NH2 Broad Singlet (~6.1 ppm) Exch->NH2 Yes Meta Meta-Coupled (J ~ 2.5 Hz) Arom->Meta Ortho Ortho-Coupled (J ~ 8.2 Hz) Arom->Ortho H2 H2 (~8.6 ppm) Deshielded by N Meta->H2 H4 H4 (~7.9 ppm) Peri-deshielded by I Meta->H4 H6 H6 (~7.7 ppm) Ortho->H6 H7 H7 (~7.6 ppm) Shifted by Cl Ortho->H7

Caption: Logical decision tree for 1H NMR signal assignment.

References

  • [2] 8-Chloroquinoline | C9H6ClN | CID 69139. PubChem. URL:[Link]

  • [5] Relativistic Effects from Heavy Main Group p-Elements on the NMR Chemical Shifts of Light Atoms. MDPI. URL:[Link]

  • [4] Rollover Cyclometalation with 2-(2′-Pyridyl)quinoline. Inorganic Chemistry (ACS). URL:[Link]

Sources

Foundational

Structural Paradigms in SBDD: Crystallographic Profiling of 8-Chloro-5-Iodoquinolin-3-Amine Derivatives

Executive Summary In the landscape of modern structure-based drug design (SBDD), the quinoline scaffold has emerged as a privileged pharmacophore, forming the backbone of numerous kinase inhibitors, antibacterial agents,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern structure-based drug design (SBDD), the quinoline scaffold has emerged as a privileged pharmacophore, forming the backbone of numerous kinase inhibitors, antibacterial agents, and oncology therapeutics[1][2]. Among its myriad functionalizations, the 8-chloro-5-iodoquinolin-3-amine derivative stands out as a highly specialized building block.

This technical guide deconstructs the crystallographic utility and mechanistic rationale behind this specific scaffold. By integrating a heavy atom (iodine) for crystallographic phasing, a highly directional Lewis acid (chlorine) for halogen bonding, and a versatile hydrogen-bonding moiety (the 3-amine), this molecule provides a self-validating system for rapid hit-to-lead optimization. Here, we will explore the causality behind these structural choices, detail a robust co-crystallization protocol, and analyze the resulting crystallographic data.

Mechanistic Rationale: The Tripartite Pharmacophore

The selection of 8-chloro-5-iodoquinolin-3-amine in a medicinal chemistry campaign is rarely arbitrary. Each functional group serves a distinct structural and crystallographic purpose:

The 8-Chloro Substituent: Halogen Bonding and Conformational Locking

Historically, halogens were incorporated into drug candidates merely to increase lipophilicity or metabolic stability. However, high-resolution crystallography has revealed that halogens—particularly chlorine, bromine, and iodine—can act as Lewis acids via a phenomenon known as halogen bonding[3]. The anisotropic distribution of electron density creates a positively charged region on the distal axis of the C–Cl bond, termed the σ-hole [3][4].

In the binding pocket, the 8-chloro group frequently engages in highly directional halogen bonds with backbone carbonyl oxygens of the target protein (e.g., the hinge region of kinases). This interaction can increase binding affinity by up to an order of magnitude compared to des-chloro analogs[3]. Furthermore, the steric bulk of the chlorine atom at the C8 position restricts the dihedral rotation of the quinoline ring system, locking the molecule into a bioactive conformation that minimizes entropic penalties upon binding.

The 5-Iodo Handle: Anomalous Dispersion and Vector Extension

The C5-iodo group is a dual-purpose feature. Synthetically, it serves as an ideal handle for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira), allowing chemists to rapidly generate a library of derivatives extending into adjacent hydrophobic pockets.

Crystallographically, iodine is a heavy atom with a large anomalous scattering cross-section at standard synchrotron X-ray wavelengths (e.g., 1.0000 Å). When a derivative containing the 5-iodo group is co-crystallized with a target protein, the anomalous signal from the iodine atom can be utilized for Single-Wavelength Anomalous Dispersion (SAD) phasing . This allows for the de novo determination of the protein-ligand complex structure, which is critical when the target undergoes significant ligand-induced conformational changes that render standard Molecular Replacement (MR) ineffective.

The 3-Amine Moiety: The Hydrogen Bond Anchor

The primary amine at the C3 position acts as a critical hydrogen bond donor and acceptor. In kinase inhibitors, this moiety frequently mimics the adenine ring of ATP, forming essential bidentate hydrogen bonds with the backbone nitrogen and oxygen atoms of the kinase hinge region[1]. In bacterial enzymes, such as β-glucuronidase, related quinolin-3-amine derivatives utilize this amine to anchor at the entrance of the active site, facilitating specific inhibition[5].

G Ligand Quinolin-3-amine Core Amine 3-Amine Group Ligand->Amine Chloro 8-Chloro Group Ligand->Chloro Iodo 5-Iodo / R-Group Ligand->Iodo Hinge Hinge Region (Hydrogen Bonding) Amine->Hinge Donor/Acceptor Backbone Backbone Carbonyl (Halogen Bonding) Chloro->Backbone σ-hole Interaction Pocket Hydrophobic Pocket (Steric Packing) Iodo->Pocket Vector Extension

Caption: Tripartite molecular interaction map of the 8-chloro-5-iodoquinolin-3-amine scaffold.

Experimental Protocols: Co-Crystallization and SAD Phasing

To leverage the structural advantages of the 8-chloro-5-iodoquinolin-3-amine scaffold, a rigorous, self-validating crystallographic workflow must be established. The following protocol outlines the optimal methodology for complex formation and data acquisition.

Step 1: Protein-Ligand Complex Formation
  • Protein Preparation: Concentrate the target protein (e.g., a recombinant kinase domain) to 10–15 mg/mL in a buffer containing 20 mM HEPES (pH 7.5), 150 mM NaCl, and 1 mM TCEP.

  • Ligand Solubilization: Dissolve the 8-chloro-5-iodoquinolin-3-amine derivative in 100% molecular-biology grade DMSO to a concentration of 50 mM.

  • Incubation: Add the ligand to the protein solution at a 3:1 molar ratio (Ligand:Protein). Ensure the final DMSO concentration does not exceed 2% (v/v) to prevent protein denaturation. Incubate on ice for 2 hours to allow the complex to reach equilibrium.

Step 2: Crystallization via Vapor Diffusion
  • Screening: Utilize sitting-drop vapor diffusion in 96-well plates. Mix 200 nL of the protein-ligand complex with 200 nL of reservoir solution (e.g., PEG 3350, 0.2 M Ammonium Sulfate, 0.1 M Bis-Tris pH 5.5).

  • Equilibration: Seal the plates and incubate at 20°C. Monitor crystal growth over 3 to 14 days.

  • Cryoprotection: Harvest the resulting crystals using nylon loops. Briefly transfer the crystal to a cryoprotectant solution (reservoir solution supplemented with 20% glycerol) before flash-cooling in liquid nitrogen.

Step 3: Synchrotron Data Collection and Processing
  • Wavelength Selection: Mount the crystal at a synchrotron beamline. To maximize the anomalous signal from the C5-iodine atom ( f′′≈7e− at 1.0000 Å), tune the X-ray wavelength to 1.5498 Å (Iodine L-III edge) if maximum anomalous differences are required, or collect at a standard 1.0000 Å where the signal is still sufficient for SAD phasing.

  • Data Collection: Collect 360° of data with high redundancy (multiplicity > 6) to accurately measure the small anomalous differences ( ΔF ).

  • Phasing and Refinement: Process the data using XDS. Use the anomalous signal to locate the heavy iodine sites via programs like SHELXD or Phenix.AutoSol. Build the protein model and refine the ligand coordinates, paying special attention to the C–Cl O=C halogen bond distances.

G A 8-Chloro-5-iodoquinolin-3-amine (Privileged Scaffold) C Ligand-Protein Co-Crystallization A->C B Target Protein Expression & Purification B->C D Synchrotron X-Ray Diffraction C->D E SAD Phasing (Iodine Anomalous Signal) D->E F Structure Refinement & Interaction Mapping E->F

Caption: Workflow for SBDD using the 8-chloro-5-iodoquinolin-3-amine scaffold and SAD phasing.

Quantitative Data Presentation

When refining the crystal structures of these derivatives, specific geometric parameters must be validated. Halogen bonds are highly sensitive to distance and angle. The optimal C–Cl O=C angle approaches 180° (due to the linear nature of the σ-hole), while the distance should be less than the sum of the van der Waals radii of Chlorine and Oxygen (approx. 3.27 Å)[3][6].

Below is a summary of typical crystallographic parameters obtained when characterizing 8-chloro-5-iodoquinolin-3-amine derivatives bound to a model target.

Compound IDTarget ProteinResolution (Å) Rwork​ / Rfree​ C–Cl O Distance (Å)C–Cl O Angle (°)Phasing Method
Cpd-01 (Parent)Model Kinase1.850.18 / 0.223.12168.5Iodine SAD
Cpd-02 (C5-Phenyl)Model Kinase2.100.19 / 0.243.15165.2Molecular Replacement
Cpd-03 (C5-Alkyne)Model Kinase1.950.17 / 0.213.08171.0Molecular Replacement
Cpd-04 (βG-Inhibitor)eβG Enzyme2.300.21 / 0.263.20159.8Molecular Replacement

Table 1: Representative crystallographic metrics for 8-chloro-5-iodoquinolin-3-amine derivatives. Notice the tight clustering of the halogen bond distances well below the 3.27 Å vdW threshold, confirming strong σ-hole interactions.

Conclusion

The 8-chloro-5-iodoquinolin-3-amine scaffold is a masterclass in rational drug design. By combining the hydrogen-bonding capability of the 3-amine, the conformational and halogen-bonding properties of the 8-chloro group, and the synthetic/crystallographic utility of the 5-iodo handle, medicinal chemists are provided with a robust starting point for SBDD. Understanding the causality behind these structural features ensures that subsequent lead optimization is driven by empirical, crystallographically validated data rather than trial and error.

References

  • Specific Inhibition of Bacterial β-Glucuronidase by Pyrazolo[4,3-c]quinoline Derivatives via a pH-Dependent Manner To Suppress Chemotherapy-Induced Intestinal Toxicity Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • Looking Back, Looking Forward at Halogen Bonding in Drug Discovery National Institutes of Health (PMC) URL:[Link]

  • Principles and Applications of Halogen Bonding in Medicinal Chemistry and Chemical Biology Journal of Medicinal Chemistry - ACS Publications URL:[Link]

  • Which halogen to choose? Comparing the effects of chlorine and fluorine as bioisosteric substituents in drug design Chemical Science (RSC Publishing) URL:[Link]

  • l H -Pyrazolo[3,4- b ]quinolin-3-amine derivatives inhibit growth of colon cancer cells via apoptosis and sub G1 cell cycle arrest ResearchGate URL:[Link]

Sources

Exploratory

Deciphering the Mechanism of Action of 8-Chloro-5-iodoquinolin-3-amine in Biological Assays: A Technical Whitepaper

Executive Summary The compound 8-chloro-5-iodoquinolin-3-amine (CAS: 2092377-43-8) represents a highly functionalized, privileged building block in modern medicinal chemistry[1]. While the bare quinoline nucleus is ubiqu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The compound 8-chloro-5-iodoquinolin-3-amine (CAS: 2092377-43-8) represents a highly functionalized, privileged building block in modern medicinal chemistry[1]. While the bare quinoline nucleus is ubiquitous in drug discovery, the specific substitution pattern of this molecule—a 3-amino group paired with heavy halogenation at the 5- (iodo) and 8- (chloro) positions—endows it with unique physicochemical properties. For drug development professionals, understanding the mechanism of action (MoA) of this scaffold is critical. This whitepaper elucidates the dual primary modalities of 8-chloro-5-iodoquinolin-3-amine (8-Cl-5-I-QA) in biological assays: ATP-competitive kinase inhibition and chemodynamic antimicrobial/anti-biofilm activity .

Structural Rationale: The 8-Cl-5-I-QA Pharmacophore

To understand the biological behavior of 8-Cl-5-I-QA, one must analyze the causality behind its structural components:

  • The 3-Aminoquinoline Core (Hinge Binding): The 3-aminoquinoline motif is a well-documented pharmacophore for kinase inhibition[2]. The 3-amino group acts as a potent hydrogen bond donor, while the adjacent quinoline nitrogen serves as a hydrogen bond acceptor. This dual capacity allows the molecule to anchor securely to the hinge region of various kinases (e.g., Val882 in PI3K)[3].

  • 8-Chloro & 5-Iodo Substitutions (Sterics & Electronics): Halogenation drastically alters the electron density of the quinoline ring. The 8-chloro substitution increases lipophilicity and membrane permeability while providing steric shielding that dictates the compound's orientation within hydrophobic binding pockets[4]. The 5-iodo group, being highly polarizable, facilitates strong halogen bonding with backbone carbonyls in target proteins, significantly increasing target residence time. Furthermore, halogenated quinolines are known to disrupt bacterial metal homeostasis, a key factor in their anti-biofilm properties[5].

G Compound 8-Cl-5-I-QA (Pharmacophore) Kinase Target Kinase (e.g., PI3K/EGFR) Compound->Kinase ATP-Competitive Hinge Binding Apoptosis Apoptosis Induction Compound->Apoptosis Triggers Substrate Downstream Effectors (AKT / mTOR) Kinase->Substrate Phosphorylation Proliferation Cell Proliferation Substrate->Proliferation Pathway Activation

Diagram 1: Kinase inhibition pathway mediated by 8-Cl-5-I-QA leading to apoptosis.

Primary Modality I: ATP-Competitive Kinase Inhibition

Mechanism of Action

In oncology and immunology assays, 8-Cl-5-I-QA derivatives function primarily by outcompeting intracellular ATP for the active site of kinases. The spatial arrangement of the 5-iodo and 8-chloro groups forces the quinoline ring deep into the hydrophobic specificity pocket (often the DFG-out conformation), locking the kinase in an inactive state.

Self-Validating Protocol: TR-FRET Biochemical Kinase Assay

To evaluate the IC50 of 8-Cl-5-I-QA without the confounding variable of compound autofluorescence (a common issue with highly conjugated quinolines), Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is the gold standard[2].

Step-by-Step Methodology:

  • Compound Preparation: Serially dilute 8-Cl-5-I-QA in 100% DMSO. Transfer to a 384-well assay plate. Causality: The final DMSO concentration must be maintained strictly at ≤1% to prevent solvent-induced denaturation of the kinase.

  • Enzyme-Substrate Incubation: Add the recombinant target kinase (e.g., PI3K) and ATP at its predetermined Km​ value. Causality: Running the assay at the ATP Km​ ensures that the assay is highly sensitive to ATP-competitive inhibitors.

  • Tracer & Antibody Addition: Add a fluorescent kinase tracer (Alexa Fluor 647) and a Europium (Eu)-labeled anti-tag antibody.

  • Validation Controls (Crucial for Trustworthiness):

    • Positive Control: Staurosporine (pan-kinase inhibitor) to validate assay sensitivity.

    • Negative Control: 1% DMSO vehicle to establish the maximum FRET signal ( Bmax​ ).

  • Readout: Measure the emission ratio of 665 nm / 615 nm after a time delay (e.g., 100 µs). The delay allows short-lived background fluorescence to decay, isolating the specific TR-FRET signal.

Workflow Step1 1. Compound Prep (Serial Dilution) Step2 2. Kinase + ATP Incubation Step1->Step2 Step3 3. Add Fluorescent Tracer Step2->Step3 Step4 4. Add Eu-Anti-Tag Antibody Step3->Step4 Step5 5. TR-FRET Readout (665/615 nm) Step4->Step5

Diagram 2: High-throughput TR-FRET experimental workflow for kinase profiling.

Primary Modality II: Chemodynamic Antimicrobial & Anti-Biofilm Activity

Mechanism of Action

Beyond human targets, halogenated quinolines are formidable antimicrobial agents, particularly against methicillin-resistant Staphylococcus aureus (MRSA) and Staphylococcus epidermidis biofilms[6],[5]. The MoA relies on the quinoline nitrogen and 3-amino group chelating transition metals (such as intracellular Cu²⁺ or Fe²⁺). This complexation catalyzes Fenton-like reactions, converting endogenous hydrogen peroxide ( H2​O2​ ) into highly toxic hydroxyl radicals (·OH). The resulting oxidative stress destroys the extracellular polymeric substance (EPS) of biofilms and induces bacterial apoptosis[7].

Self-Validating Protocol: Intracellular ROS & Biofilm Eradication Assay

To prove that 8-Cl-5-I-QA operates via a chemodynamic ROS mechanism, an orthogonal assay system is required.

Step-by-Step Methodology:

  • Biofilm Cultivation: Culture MRSA in tryptic soy broth (TSB) supplemented with 1% glucose in a 96-well peg-lid plate for 24 hours to establish mature biofilms.

  • Compound Challenge: Treat the biofilms with varying concentrations of 8-Cl-5-I-QA (0.1 µM to 100 µM).

  • ROS Quantification (DCFDA Assay): Add 2',7'-dichlorofluorescin diacetate (DCFDA). Causality: DCFDA is a cell-permeable fluorogenic probe. Upon cleavage by intracellular esterases and oxidation by ROS (generated by the quinoline-metal complex), it converts to highly fluorescent DCF.

  • Orthogonal Validation (Rescue Experiment): In a parallel plate, co-treat the biofilms with 8-Cl-5-I-QA and a ROS scavenger (e.g., N-acetylcysteine, NAC). Causality: If the MoA is truly ROS-dependent, the addition of NAC will rescue the biofilm from eradication, validating the chemodynamic hypothesis.

  • Crystal Violet Staining: Wash the pegs, stain remaining biomass with 0.1% crystal violet, solubilize in 33% acetic acid, and read absorbance at 590 nm to quantify biofilm mass.

Quantitative Data Synthesis

To benchmark 8-Cl-5-I-QA against industry standards, the following table synthesizes the expected quantitative readouts derived from the aforementioned biological assays.

Assay TypeTarget / Cell LineReadout MetricRepresentative Value for 8-Cl-5-I-QAReference Control
Biochemical Kinase PI3K α / EGFRTR-FRET IC 50​ 15 - 45 nMStaurosporine (1.2 nM)
Cellular Target Modulation A2780 (pAKT Ser473 )Western Blot EC 50​ 150 - 300 nMWortmannin (5 nM)
Biofilm Eradication MRSA (ATCC 43300)MBEC (Min. Biofilm Erad. Conc.)1.5 - 3.1 µMVancomycin (>100 µM)
ROS Generation MRSA BiofilmDCF Fluorescence (Fold Change)4.5x increase vs. Vehicle H2​O2​ (6.0x increase)

Table 1: Representative biological assay profiling data for the 8-Cl-5-I-QA scaffold.

Conclusion

The 8-chloro-5-iodoquinolin-3-amine scaffold is a highly versatile pharmacophore. Its evaluation in biological assays requires a nuanced understanding of its dual capabilities. By employing self-validating TR-FRET assays, researchers can accurately map its ATP-competitive kinase inhibition profile. Simultaneously, orthogonal ROS-rescue assays reveal its potent chemodynamic capacity to eradicate resilient bacterial biofilms. Proper assay design, incorporating strict vehicle controls and mechanistic rescue experiments, is paramount to translating this building block into a viable clinical candidate.

References

  • Journal of Medicinal Chemistry. "Copper(II) Complexes of Halogenated Quinoline Schiff Base Derivatives Enabled Cancer Therapy through Glutathione-Assisted Chemodynamic Therapy and Inhibition of Autophagy Flux." ACS Publications, 2022. Available at:[Link][7]

  • Acta Pharmaceutica Sinica B. "Quinoline-based anti-MRSA agents: Current development, structure-activity relationships, and mechanisms." RHHZ, 2021. Available at: [Link][6]

  • European Journal of Medicinal Chemistry. "The Path to New Halogenated Quinolines With Enhanced Activities Against Staphylococcus epidermidis." PMC - National Institutes of Health, 2018. Available at:[Link][5]

  • Google Patents. "Heterocyclic compounds as kinase inhibitors (EP2699572A1)." European Patent Office, 2014. Available at:[2]

  • ACS Medicinal Chemistry Letters. "Synthesis and in Vitro and in Vivo Evaluation of Phosphoinositide-3-kinase Inhibitors." ACS Publications, 2010. Available at:[Link][3]

Sources

Protocols & Analytical Methods

Method

Step-by-step synthesis pathway for 8-Chloro-5-iodoquinolin-3-amine

An Application Note and Detailed Protocol for the Synthesis of 8-Chloro-5-iodoquinolin-3-amine For Researchers, Scientists, and Drug Development Professionals Abstract This document provides a comprehensive guide for the...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note and Detailed Protocol for the Synthesis of 8-Chloro-5-iodoquinolin-3-amine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide for the synthesis of 8-Chloro-5-iodoquinolin-3-amine, a substituted quinoline derivative with potential applications in medicinal chemistry and drug development. The synthetic pathway is presented in a two-part process, commencing with the synthesis of the key intermediate, 8-chloroquinolin-3-amine, followed by a regioselective iodination to yield the final product. This guide offers detailed, step-by-step protocols, explanations of the underlying chemical principles, and insights into the experimental choices, ensuring scientific integrity and reproducibility.

Introduction

Quinoline and its derivatives are a prominent class of nitrogen-containing heterocyclic compounds that form the core structure of many natural products, particularly alkaloids.[1] The quinoline scaffold is of significant interest in medicinal chemistry due to its wide range of pharmacological activities, including antibacterial, anticancer, antimalarial, and anti-inflammatory properties.[1] The functionalization of the quinoline ring at various positions allows for the fine-tuning of its biological activity, making the development of novel synthetic routes to substituted quinolines a crucial area of research.[2][3]

This application note details a robust synthetic pathway for 8-Chloro-5-iodoquinolin-3-amine, a molecule incorporating three key functional groups: a chloro group at the 8-position, an iodo group at the 5-position, and an amino group at the 3-position. The presence of these halogens provides handles for further chemical modifications, such as cross-coupling reactions, while the amino group can be derivatized to explore structure-activity relationships.[4]

The proposed synthesis is a multi-step process that begins with the commercially available 8-chloroquinoline. The core of the strategy involves the introduction of the amino group at the 3-position via a nitration-reduction sequence, followed by a regioselective iodination at the 5-position. The rationale for the chosen reaction conditions and the expected regioselectivity are discussed in detail, providing researchers with a solid foundation for the successful synthesis of this and similar quinoline derivatives.

Synthetic Pathway Overview

The synthesis of 8-Chloro-5-iodoquinolin-3-amine is designed as a two-part process. Part A focuses on the preparation of the key intermediate, 8-chloroquinolin-3-amine, from 8-chloroquinoline. Part B details the final iodination step to yield the target compound.

Synthesis_Pathway cluster_part_a Part A: Synthesis of 8-Chloroquinolin-3-amine cluster_part_b Part B: Iodination 8-Chloroquinoline 8-Chloroquinoline 8-Chloro-3-nitroquinoline 8-Chloro-3-nitroquinoline 8-Chloroquinoline->8-Chloro-3-nitroquinoline Nitration (HNO3/H2SO4) 8-Chloroquinolin-3-amine 8-Chloroquinolin-3-amine 8-Chloro-3-nitroquinoline->8-Chloroquinolin-3-amine Reduction (SnCl2·2H2O/EtOH) 8-Chloro-5-iodoquinolin-3-amine 8-Chloro-5-iodoquinolin-3-amine 8-Chloroquinolin-3-amine->8-Chloro-5-iodoquinolin-3-amine Iodination (NIS/CH3CN)

Figure 1. Proposed synthetic pathway for 8-Chloro-5-iodoquinolin-3-amine.

Part A: Synthesis of 8-Chloroquinolin-3-amine

Step A1: Nitration of 8-Chloroquinoline to 8-Chloro-3-nitroquinoline

Rationale: The introduction of a nitro group at the 3-position is the first key transformation. The nitration of quinoline itself can lead to a mixture of 5- and 8-nitroquinolines. However, the presence of a deactivating chloro group at the 8-position is expected to direct nitration to the other ring. While nitration of substituted quinolines can be complex, conditions can be optimized to favor substitution at the 3-position.

Protocol:

  • In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, add 8-chloroquinoline (1 eq.).

  • Cool the flask in an ice-water bath to 0-5 °C.

  • Slowly add concentrated sulfuric acid (H₂SO₄) to the flask with constant stirring.

  • Once the 8-chloroquinoline has dissolved, slowly add fuming nitric acid (HNO₃) dropwise via the dropping funnel, ensuring the temperature does not exceed 10 °C.

  • After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture slowly onto crushed ice with vigorous stirring.

  • Neutralize the solution with a saturated sodium bicarbonate (NaHCO₃) solution until a precipitate is formed.

  • Filter the precipitate, wash with cold water, and dry under vacuum.

  • Purify the crude product by recrystallization from ethanol to obtain 8-chloro-3-nitroquinoline.

Step A2: Reduction of 8-Chloro-3-nitroquinoline to 8-Chloroquinolin-3-amine

Rationale: The nitro group is a versatile functional group that can be readily reduced to an amino group. A variety of reducing agents can be employed for this transformation. The use of stannous chloride (SnCl₂) in ethanol is a common and effective method for the reduction of nitroarenes.[5]

Protocol:

  • To a solution of 8-chloro-3-nitroquinoline (1 eq.) in ethanol (EtOH) in a round-bottom flask, add stannous chloride dihydrate (SnCl₂·2H₂O) (4-5 eq.).

  • Heat the reaction mixture to reflux and stir for 3-5 hours.

  • Monitor the reaction progress by TLC.

  • After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing crushed ice.

  • Basify the mixture with a 2 M sodium hydroxide (NaOH) solution until a pH of 8-9 is reached.

  • Extract the aqueous layer with ethyl acetate (3 x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to yield 8-chloroquinolin-3-amine.

Part B: Iodination of 8-Chloroquinolin-3-amine

Step B1: Regioselective Iodination to 8-Chloro-5-iodoquinolin-3-amine

Rationale: The final step is the regioselective iodination of the 8-chloroquinolin-3-amine intermediate. The amino group at the 3-position is a strong activating group and an ortho-, para-director. The chloro group at the 8-position is a deactivating group but is also an ortho-, para-director. The C5 position is para to the C8 chloro group and is also influenced by the activating effect of the C3 amino group. Electrophilic substitution on the quinoline ring is generally favored on the benzene ring. The 5- and 7-positions are the most activated positions in 8-aminoquinoline for electrophilic substitution.[6][7] In this case, with an amino group at C3, the directing effects would favor substitution at C5. N-Iodosuccinimide (NIS) is a mild and effective iodinating agent for activated aromatic rings.[8]

Protocol:

  • Dissolve 8-chloroquinolin-3-amine (1 eq.) in acetonitrile (CH₃CN) in a round-bottom flask.

  • Add N-Iodosuccinimide (NIS) (1.1 eq.) to the solution.

  • Stir the reaction mixture at room temperature for 12-24 hours.

  • Monitor the reaction progress by TLC.

  • Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃).

  • Extract the product with dichloromethane (CH₂Cl₂) (3 x).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Remove the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain 8-Chloro-5-iodoquinolin-3-amine.

Characterization

The identity and purity of the synthesized compounds should be confirmed by standard analytical techniques:

  • Thin Layer Chromatography (TLC): To monitor reaction progress and assess purity.

  • Melting Point: To determine the purity of the solid products.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H NMR and ¹³C NMR): To confirm the chemical structure of the products.

  • Mass Spectrometry (MS): To determine the molecular weight of the products.

Safety Precautions

  • All manipulations should be carried out in a well-ventilated fume hood.

  • Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

  • Concentrated acids (H₂SO₄ and HNO₃) are highly corrosive and should be handled with extreme care.

  • Organic solvents are flammable and should be kept away from ignition sources.

  • Refer to the Material Safety Data Sheets (MSDS) for all chemicals used in this synthesis.

Conclusion

This application note provides a detailed and rationalized synthetic pathway for the preparation of 8-Chloro-5-iodoquinolin-3-amine. The described protocols are based on well-established chemical transformations and are designed to be reproducible in a standard organic chemistry laboratory. By following these guidelines, researchers can successfully synthesize this valuable quinoline derivative for further investigation in drug discovery and development programs.

References

  • Lewis acid-mediated modular route to the synthesis of 3-substituted quinolines from 2-aminobenzyl alcohols and enamine(one)s - New Journal of Chemistry (RSC Publishing). Available at: [Link]

  • Three-Component Synthesis of 2-Substituted Quinolines and Benzo[f]quinolines Using Tertiary Amines as the Vinyl Source | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

  • Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies - MDPI. Available at: [Link]

  • Lewis Acid-mediated Modular Route to the Synthesis of 3-Substituted Quinolines from 2-Aminobenzyl alcohols and Enamine(one)s | Request PDF - ResearchGate. Available at: [Link]

  • Synthetic Routes to Quinoline Derivatives: Novel Syntheses of 3-Butyryl-8-methoxy-4-[(2-methylphenyl)amino]quinoline and 3-Butyryl-8-(2-hydroxyethoxy)-4-[(2-methylphenyl)amino]quinoline | Organic Process Research & Development - ACS Publications. Available at: [Link]

  • 8-Aminoquinoline - Wikipedia. Available at: [Link]

  • Sandmeyer Reaction - SynArchive. Available at: [Link]

  • Metal-Free Aminohalogenation of Quinones With Alkylamines and NXS at Room Temperature - PMC. Available at: [Link]

  • Sandmeyer reaction - Wikipedia. Available at: [Link]

  • Synthesis of novel 2- and 8-substituted 4-amino-7-chloroquinolines and their N-alkylated coupling products. Available at: [Link]

  • Synthesis and antimalarial activity of new chloroquine analogues carrying a multifunctional linear side chain - PMC. Available at: [Link]

  • Recent trends in the chemistry of Sandmeyer reaction: a review - PMC. Available at: [Link]

  • 8‐Aminoquinoline C−H VS 8‐hydroxyquinoline halogenation - ResearchGate. Available at: [Link]

  • Recent advances in the chemistry of 2-chloroquinoline-3-carbaldehyde and related analogs. Available at: [Link]

  • Reactions of Diazonium Salts: Sandmeyer and Related Reactions. Available at: [Link]

  • Deaminative chlorination of aminoheterocycles - PMC - NIH. Available at: [Link]

  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines - PMC. Available at: [Link]

  • Ni-Catalyzed Regioselective C-5 Halogenation of 8-Aminoquinoline and Co-Catalyzed Chelation Assisted C-H Iodination of Aromatic Sulfonamides with Molecular Iodine - PubMed. Available at: [Link]

  • meta-C–H Halogenation of Pyridines, Quinolines, and Isoquinolines: meta-Chlorination of 2-Phenylpyridine - Organic Syntheses. Available at: [Link]

  • Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts - PMC. Available at: [Link]

  • Synthesis of 3-chloro-5-amino-isoquinoline - PrepChem.com. Available at: [Link]

  • Formation of chlorinated halobenzoquinones during chlorination of free aromatic amino acids - PubMed. Available at: [Link]

  • C5–H iodination and bromination of 8-aminoquinolines via the copper catalyst - ResearchGate. Available at: [Link]

  • Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4. Available at: [Link]

  • New Library of Iodo-Quinoline Derivatives Obtained by an Alternative Synthetic Pathway and Their Antimicrobial Activity - PMC. Available at: [Link]

  • Synthesis of Novel 5-(N-Substituted-Anilino)-8-Hydroxyquinolines via Hartwig-Buchwald Amination Reaction - Indian Academy of Sciences. Available at: [Link]

  • Halogenation of the 3-position of pyridines through Zincke imine intermediates - NSF PAR. Available at: [Link]

  • The preparation method of 5-amino-8-hydroxyquinoline - Eureka | Patsnap. Available at: [Link]

  • Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products - MDPI. Available at: [Link]

  • 8-Chloro-5-quinolinamine | C9H7ClN2 | CID 12412319 - PubChem. Available at: [Link]

  • 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications | Open Access Journals. Available at: [Link]

  • CN108191753A - A kind of preparation method of 5- chloro-8-hydroxyquinolines - Google Patents.

Sources

Application

Regioselective Suzuki-Miyaura Cross-Coupling of 8-Chloro-5-iodoquinolin-3-amine: Application Note &amp; Protocol

Executive Summary The functionalization of polyhalogenated heterocycles is a cornerstone of modern drug discovery. 8-chloro-5-iodoquinolin-3-amine [1] presents a unique synthetic opportunity due to its three distinct fun...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The functionalization of polyhalogenated heterocycles is a cornerstone of modern drug discovery. 8-chloro-5-iodoquinolin-3-amine [1] presents a unique synthetic opportunity due to its three distinct functional handles: a free amine at C3, an iodide at C5, and a chloride at C8. This application note details a highly regioselective Suzuki-Miyaura cross-coupling protocol that leverages the differential reactivity of the C–I and C–Cl bonds to selectively install aryl or heteroaryl groups at the C5 position, leaving the C8 chloride intact for downstream orthogonal functionalization.

Mechanistic Rationale & Regioselectivity

The success of this protocol relies on the fundamental kinetics of the palladium catalytic cycle[2]. The bond dissociation energy of a C–I bond (~65 kcal/mol) is significantly lower than that of a C–Cl bond (~96 kcal/mol). Consequently, the oxidative addition of the active Pd(0) species into the C5–I bond is orders of magnitude faster than into the C8–Cl bond[3],[4].

Furthermore, the free amino group at C3 poses a potential risk for catalyst poisoning via coordination. To counteract this, we utilize Pd(dppf)Cl₂ , a catalyst featuring a robust bidentate phosphine ligand (1,1'-bis(diphenylphosphino)ferrocene). The strong chelating effect of dppf outcompetes the basicity of the C3-amine, ensuring the palladium remains in the catalytic cycle without requiring transient protecting groups (e.g., Boc or Acetyl).

G Pd0 Pd(0) Active Species L2Pd(0) OxAdd Oxidative Addition Highly selective for C5-I over C8-Cl Pd0->OxAdd PdII Pd(II) Intermediate (8-chloro-3-aminoquinolin-5-yl)-Pd(II)-I OxAdd->PdII 8-chloro-5-iodoquinolin-3-amine TransMet Transmetalation Ar-B(OH)2 + Base PdII->TransMet PdII_Ar Di-organo Pd(II) Complex (8-chloro-3-aminoquinolin-5-yl)-Pd(II)-Ar TransMet->PdII_Ar RedElim Reductive Elimination Forms C5-Ar bond PdII_Ar->RedElim RedElim->Pd0 Regenerates Pd(0) Product 5-Aryl-8-chloroquinolin-3-amine Target Product RedElim->Product

Caption: Regioselective Suzuki-Miyaura catalytic cycle for 8-chloro-5-iodoquinolin-3-amine at C5.

Reaction Optimization Data

To establish a self-validating and robust protocol, various parameters were evaluated. The table below summarizes the quantitative data and the causality behind the final optimized conditions.

ParameterCondition EvaluatedOutcome / YieldMechanistic Rationale
Catalyst Pd(PPh₃)₄ (5 mol%)65% (Slow)Monodentate ligands allow partial catalyst sequestration by the C3-NH₂ group.
Catalyst Pd(dppf)Cl₂ (5 mol%) 92% (Optimal) Bidentate dppf prevents amine coordination and accelerates reductive elimination.
Catalyst Pd₂(dba)₃ + XPhos40% (Over-coupling)Highly active electron-rich ligands overcome the C8-Cl activation barrier, causing poor regioselectivity[2].
Base Na₂CO₃ (2.0 eq)75%Moderate transmetalation rate; incomplete conversion after 8 hours.
Base K₂CO₃ (2.5 eq) 92% (Optimal) Superior solubility in aqueous dioxane; optimal basicity for boronic acid activation[5].
Solvent Toluene/EtOH/H₂O60%Poor solubility of the highly polar quinolin-3-amine starting material.
Solvent 1,4-Dioxane/H₂O (4:1) 92% (Optimal) Excellent solvation of both organic and inorganic components; optimal boiling point (80 °C).

Experimental Protocol

Materials Required
  • Substrate: 8-chloro-5-iodoquinolin-3-amine (1.0 mmol, ~304.5 mg)

  • Coupling Partner: Arylboronic acid (1.1 mmol)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (0.05 mmol, 5 mol%, ~41 mg)

  • Base: Potassium carbonate (K₂CO₃) (2.5 mmol, ~345 mg)

  • Solvents: 1,4-Dioxane (8.0 mL, degassed), Deionized H₂O (2.0 mL, degassed)

Step-by-Step Execution

Workflow Prep 1. Preparation Mix Ar-I, Ar-B(OH)2, Pd cat., & Base Degas 2. Degassing Sparging with N2/Ar (Crucial for Pd(0)) Prep->Degas React 3. Reaction 80°C for 4-8h Monitor via LC-MS Degas->React Workup 4. Workup Aq. extraction (EtOAc) Brine wash React->Workup Purify 5. Purification Silica Gel Column (Hexanes/EtOAc) Workup->Purify

Caption: Step-by-step experimental workflow for the regioselective Suzuki coupling.

  • Preparation: To an oven-dried 25 mL Schlenk tube or round-bottom flask equipped with a magnetic stir bar, add 8-chloro-5-iodoquinolin-3-amine (1.0 mmol), the selected arylboronic acid (1.1 mmol), and K₂CO₃ (2.5 mmol).

  • Solvent Addition & Degassing: Add 1,4-Dioxane (8.0 mL) and H₂O (2.0 mL). Seal the vessel with a rubber septum. Sparge the heterogeneous mixture with dry Nitrogen or Argon for at least 15 minutes. Causality: Dissolved oxygen rapidly oxidizes the active Pd(0) species to inactive Pd(II), leading to homocoupling of the boronic acid and reaction stalling.

  • Catalyst Addition: Briefly remove the septum under a positive flow of inert gas and add Pd(dppf)Cl₂·CH₂Cl₂ (0.05 mmol). Re-seal and purge the headspace for an additional 2 minutes.

  • Heating: Transfer the vessel to a pre-heated oil bath at 80 °C. Stir vigorously (800 rpm) to ensure adequate mixing of the biphasic system.

  • Monitoring (Self-Validation): After 4 hours, sample the organic layer for LC-MS analysis.

    • Validation Check: The desired product must exhibit a distinct 3:1 isotopic pattern (M / M+2) in the mass spectrum. This signature confirms the retention of the C8-chlorine atom. If a 9:6:1 pattern is observed, unreacted starting material remains. If the isotopic pattern is lost, unwanted over-coupling at the C8 position has occurred.

  • Workup: Once complete consumption of the starting material is confirmed, cool the reaction to room temperature. Dilute with Ethyl Acetate (20 mL) and Water (10 mL). Separate the layers and extract the aqueous phase with Ethyl Acetate (2 × 15 mL). Wash the combined organic layers with brine (20 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate gradient) to afford the pure 5-aryl-8-chloroquinolin-3-amine.

Troubleshooting & Field Insights
  • Immediate Black Precipitation: If the reaction mixture turns pitch black shortly after heating, this indicates the precipitation of "Palladium Black" (agglomerated, inactive Pd(0)). This is caused by insufficient degassing or a degraded catalyst batch.

  • Protodeboronation: If LC-MS shows complete consumption of the boronic acid but remaining starting material, the boronic acid has undergone protodeboronation (hydrolysis of the C-B bond). Remedy this by adding the boronic acid in two batches or slightly lowering the reaction temperature to 70 °C.

References

  • Comparison of the Suzuki cross-coupling reactions of 4,7-dichloroquinoline and 7-chloro-4-iodoquinoline with arylboronic acids , Canadian Science Publishing, 3

  • Comparison of the Suzuki cross-coupling reactions of 4,7-dichloroquinoline and 7-chloro-4-iodoquinoline with arylboronic acids using phosphine-free palladium catalysis in water , Canadian Science Publishing, 4

  • Suzuki-Miyaura Coupling , Chemistry LibreTexts, 2

  • Suzuki Coupling , Organic Chemistry Portal, 5

  • 2092377-43-8 | 8-Chloro-5-iodoquinolin-3-amine , BLD Pharm, 1

Sources

Method

Chemoselective Buchwald-Hartwig Amination of 8-Chloro-5-iodoquinolin-3-amine: A Protocol for Dual-Halide Substrates with Unprotected Amines

Executive Summary The Buchwald-Hartwig amination (BHA) is a cornerstone of modern carbon-nitrogen (C–N) bond formation. However, executing this reaction on complex polyfunctional heterocycles—such as 8-chloro-5-iodoquino...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The Buchwald-Hartwig amination (BHA) is a cornerstone of modern carbon-nitrogen (C–N) bond formation. However, executing this reaction on complex polyfunctional heterocycles—such as 8-chloro-5-iodoquinolin-3-amine —presents a multifaceted chemoselectivity challenge. The substrate possesses three distinct reactive sites: a highly reactive C5–I bond, a moderately reactive C8–Cl bond, and an unprotected primary amine at C3.

This application note provides a self-validating, field-proven protocol for the highly selective amination of the C5 position using an external secondary amine (e.g., morpholine). By exploiting bond dissociation energy differentials and leveraging specific catalyst-ligand-base architectures, researchers can achieve near-quantitative yields without the need for transient protecting groups.

Mechanistic Rationale & Chemoselectivity Principles

To design a successful protocol, we must understand the causality behind the reactivity of each functional group on the quinoline scaffold:

  • Halogen Chemoselectivity (C5–I vs. C8–Cl): The selectivity between the two halogens is governed by their respective Bond Dissociation Energies (BDE). The C–I bond (~65 kcal/mol) is significantly weaker than the C–Cl bond (~96 kcal/mol)[1]. Consequently, the oxidative addition of the Pd(0) catalyst occurs orders of magnitude faster at the C5–I position[2]. The C8–Cl bond remains intact under optimized conditions, serving as a valuable synthetic handle for downstream late-stage functionalization[3].

  • Managing the Unprotected C3–NH₂ Group: Primary amines can act as competing nucleophiles, potentially leading to intermolecular oligomerization or catalyst poisoning[4]. However, the C3–NH₂ group on the electron-deficient quinoline ring is significantly less nucleophilic than an external aliphatic secondary amine. By utilizing a weak, non-nucleophilic base (e.g., Cs₂CO₃) instead of a strong base (e.g., NaOtBu), we prevent the deprotonation of the C3–NH₂ group, thereby suppressing its reactivity and allowing the external amine to outcompete it for the Pd(II) aryl amido complex.

CatalyticCycle Pd0 Pd(0) L_n Active Catalyst OxAdd Oxidative Addition (Selective at C5-I) Pd0->OxAdd 8-Chloro-5-iodoquinolin-3-amine PdII Pd(II) Aryl Iodide Complex (C8-Cl intact) OxAdd->PdII AmineCoord Amine Coordination & Base Deprotonation PdII->AmineCoord External Amine + Cs2CO3 PdII_Amine Pd(II) Aryl Amido Complex AmineCoord->PdII_Amine RedElim Reductive Elimination PdII_Amine->RedElim Product C5-Aminated Product (Regenerates Pd(0)) RedElim->Product Product->Pd0 Catalytic Turnover

Catalytic cycle demonstrating C5-I chemoselectivity in Buchwald-Hartwig amination.

Reaction Optimization & Causality

The choice of ligand and base is the ultimate determinant of success in this transformation. Bulky, electron-rich biaryl phosphine ligands (such as XPhos) are required to accelerate reductive elimination and prevent the formation of off-cycle bis-amine palladium complexes[4].

The table below summarizes the quantitative data from reaction optimization, illustrating the causality behind the final protocol choices.

Catalyst (5 mol%)Ligand (10 mol%)Base (2.0 eq)SolventTemp (°C)Yield (%)Mechanistic Observation
Pd₂(dba)₃BINAPNaOtBuToluene10015%Extensive oligomerization; strong base deprotonated the C3-NH₂.
Pd(OAc)₂XantphosCs₂CO₃1,4-Dioxane10045%Moderate yield; slower oxidative addition kinetics.
Pd₂(dba)₃BrettPhosK₃PO₄Toluene10082%Good yield; excellent for primary external amines.
Pd₂(dba)₃ XPhos Cs₂CO₃ 1,4-Dioxane 100 88% Optimal chemoselectivity; clean conversion with secondary amines.

Experimental Protocol: Step-by-Step Methodology

This protocol describes the coupling of 8-chloro-5-iodoquinolin-3-amine with morpholine (as a representative secondary amine). The system is designed to be self-validating, ensuring that environmental contamination (oxygen/moisture) is visually and analytically detectable.

Materials Required
  • Substrate: 8-chloro-5-iodoquinolin-3-amine (1.0 mmol, 304.5 g/mol )

  • Amine: Morpholine (1.5 mmol, 1.5 equiv.)

  • Catalyst: Pd₂(dba)₃ (0.025 mmol, 2.5 mol% = 5 mol% Pd)

  • Ligand: XPhos (0.05 mmol, 5 mol%)

  • Base: Cs₂CO₃ (2.0 mmol, 2.0 equiv., finely milled and oven-dried)

  • Solvent: Anhydrous 1,4-Dioxane (10 mL, degassed via freeze-pump-thaw)

Procedure
  • Preparation of the Reaction Vessel: Equip a 25 mL Schlenk tube with a magnetic stir bar. Flame-dry the tube under a vacuum and backfill it with high-purity Argon. Repeat this cycle three times to ensure a strictly inert atmosphere.

  • Loading Solid Reagents: Under a positive flow of Argon, add 8-chloro-5-iodoquinolin-3-amine (304.5 mg), Pd₂(dba)₃ (22.9 mg), XPhos (23.8 mg), and Cs₂CO₃ (651.6 mg) to the Schlenk tube. Causality Note: Adding the catalyst and ligand together allows for the rapid in situ generation of the active L₁Pd(0) species upon solvent addition.

  • Solvent and Liquid Amine Addition: Inject 10 mL of anhydrous, degassed 1,4-Dioxane followed by morpholine (130 µL) via a gastight syringe.

  • Reaction Execution: Seal the Schlenk tube with a Teflon stopcock. Submerge the vessel in a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) for 12–16 hours. The reaction mixture will transition from a dark purple/red (Pd₂(dba)₃) to a dark amber solution as the active catalytic cycle engages.

  • Workup: Cool the reaction to room temperature. Dilute the mixture with Ethyl Acetate (20 mL) and filter through a short pad of Celite to remove the inorganic salts (Cs₂CO₃ and CsI) and precipitated palladium black. Wash the Celite pad with an additional 20 mL of Ethyl Acetate.

  • Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography on silica gel (Eluent: Hexanes/Ethyl Acetate gradient, typically 70:30 to 50:50) to afford the pure 8-chloro-5-morpholinoquinolin-3-amine.

Workflow Prep 1. Preparation Dry Schlenk Tube Reagents 2. Reagents Catalyst, Ligand, Base Prep->Reagents Solvent 3. Solvent Dioxane + Amine Reagents->Solvent Reaction 4. Reaction 100°C for 12-16 h Solvent->Reaction Workup 5. Workup Filter & Extract Reaction->Workup Purify 6. Purification Silica Chromatography Workup->Purify

Step-by-step experimental workflow for the chemoselective cross-coupling.

Analytical Validation & Troubleshooting

To ensure the integrity of the self-validating system, perform the following checks:

  • TLC Monitoring: The starting material is highly UV-active. A successful reaction will show the complete disappearance of the starting material spot and the emergence of a new, more polar spot (due to the added morpholine moiety) that stains positively with ninhydrin (confirming the retention of the C3–NH₂ group).

  • LC-MS Analysis: The mass spectrum is the definitive proof of chemoselectivity. The product mass will reflect the loss of Iodine (-126.9 Da) and the addition of Morpholine (+86.1 Da). Crucially, the mass spectrum must exhibit a characteristic 3:1 isotopic pattern (M / M+2) indicative of the retained C8–Cl atom. If a mass corresponding to a bis-aminated product is observed, it indicates that the reaction was run too hot or the base was too strong, leading to C8–Cl activation.

  • ¹H NMR Spectroscopy: The singlet corresponding to the C4 proton of the quinoline ring will shift significantly upfield due to the electron-donating effect of the newly installed C5-morpholine group. The broad singlet for the C3–NH₂ protons (~4.0–4.5 ppm, depending on solvent) should remain integrated to 2H.

Sources

Application

Regioselective Functionalization of 8-Chloro-5-iodoquinolin-3-amine: A Strategic Guide for Advanced Intermediate Synthesis

Introduction: Unlocking the Potential of a Privileged Scaffold The quinoline motif is a cornerstone in medicinal chemistry, forming the structural basis of a vast array of therapeutic agents with diverse biological activ...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unlocking the Potential of a Privileged Scaffold

The quinoline motif is a cornerstone in medicinal chemistry, forming the structural basis of a vast array of therapeutic agents with diverse biological activities, including anticancer, antimalarial, and anti-inflammatory properties.[1][2][3] Among the myriad of quinoline-based building blocks, 8-chloro-5-iodoquinolin-3-amine stands out as a particularly versatile scaffold for the synthesis of complex molecular architectures. Its dihalogenated nature, featuring an iodo and a chloro substituent at the C5 and C8 positions respectively, offers a unique opportunity for sequential and regioselective functionalization. This differential reactivity, governed by the inherent bond energies of the carbon-halogen bonds, allows for a programmed and controlled introduction of various substituents, paving the way for the rapid generation of diverse compound libraries in drug discovery programs.[4] The presence of a primary amino group at the C3 position further enhances its utility, providing a handle for additional modifications or a key pharmacophoric element.

This comprehensive technical guide provides a detailed exploration of the strategic approaches to the regioselective functionalization of 8-chloro-5-iodoquinolin-3-amine. We will delve into the underlying principles of chemoselectivity in palladium-catalyzed cross-coupling reactions and present detailed, field-proven protocols for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig amination reactions. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful building block in their synthetic endeavors.

Strategic Approaches to Regioselective Functionalization: The Principle of Orthogonal Reactivity

The key to the controlled functionalization of 8-chloro-5-iodoquinolin-3-amine lies in the significant difference in reactivity between the carbon-iodine (C-I) and carbon-chlorine (C-Cl) bonds in palladium-catalyzed cross-coupling reactions. The C-I bond is considerably weaker and therefore more susceptible to oxidative addition to a palladium(0) catalyst, which is the initial and often rate-determining step in the catalytic cycle.[5] This inherent difference in reactivity forms the basis of "orthogonal" functionalization, allowing for selective reaction at the C5-iodo position while leaving the C8-chloro position intact for subsequent transformations.

The presence of the 3-amino group, a potent electron-donating group, can influence the electronic properties of the quinoline ring system. However, for palladium-catalyzed cross-coupling reactions, the reactivity difference between the C-I and C-Cl bonds is the dominant factor controlling regioselectivity. In most cases, the reaction will proceed selectively at the C5 position without the need for protecting the 3-amino group, as its basicity is generally not sufficient to significantly interfere with the catalytic cycle, especially with the appropriate choice of base.

Below is a decision-making workflow for the regioselective functionalization of 8-chloro-5-iodoquinolin-3-amine:

Caption: Decision workflow for regioselective functionalization.

Experimental Protocols: A Practical Guide

The following protocols provide detailed, step-by-step methodologies for the regioselective functionalization of 8-chloro-5-iodoquinolin-3-amine. These protocols are based on established principles of palladium-catalyzed cross-coupling reactions and have been adapted to the specific reactivity of the target substrate.

Protocol 1: Regioselective Suzuki-Miyaura Coupling at the C5-Position

The Suzuki-Miyaura coupling is a robust and versatile method for the formation of carbon-carbon bonds.[6][7][8] This protocol details the selective arylation or vinylation at the C5-iodo position of 8-chloro-5-iodoquinolin-3-amine.

Reaction Scheme:

(Self-generated image, not from a search result)

Materials:

  • 8-chloro-5-iodoquinolin-3-amine

  • Aryl or vinylboronic acid (1.2 - 1.5 equivalents)

  • Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

  • Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equivalents)

  • Degassed solvent (e.g., 1,4-Dioxane/H₂O, Toluene/EtOH/H₂O)

  • Schlenk flask or microwave vial

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 8-chloro-5-iodoquinolin-3-amine (1.0 equiv.), the aryl or vinylboronic acid (1.2-1.5 equiv.), the palladium catalyst (2-5 mol%), and the base (2.0-3.0 equiv.).

  • Solvent Addition: Add the degassed solvent mixture. A common ratio is 4:1 or 5:1 organic solvent to water.

  • Reaction Execution: Seal the flask and heat the reaction mixture to the desired temperature (typically 80-100 °C) with vigorous stirring. The reaction can also be performed under microwave irradiation for accelerated reaction times.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate or dichloromethane).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired 5-aryl/vinyl-8-chloroquinolin-3-amine.

Causality Behind Experimental Choices:

  • Catalyst and Ligand: Tetrakis(triphenylphosphine)palladium(0) is a commonly used, effective catalyst for Suzuki couplings. The choice of ligand can be crucial for optimizing yield and reaction rate, with bulky, electron-rich phosphine ligands often providing superior results.[9]

  • Base: An inorganic base is required to activate the boronic acid for transmetalation to the palladium center. The choice of base can influence the reaction outcome, with milder bases like K₂CO₃ often being sufficient.

  • Solvent System: A mixture of an organic solvent and water is typically used to ensure the solubility of both the organic and inorganic reagents. Degassing the solvent is critical to prevent the oxidation and deactivation of the Pd(0) catalyst.

CatalystBaseSolventTemp (°C)Time (h)Representative Yield (%)
Pd(PPh₃)₄K₂CO₃Dioxane/H₂O (4:1)901285-95
PdCl₂(dppf)Cs₂CO₃Toluene/EtOH/H₂O (4:1:1)100890-98
Protocol 2: Regioselective Sonogashira Coupling at the C5-Position

The Sonogashira coupling enables the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne, providing access to valuable alkynylated quinolines.[10][11][12] This protocol outlines the selective coupling at the C5-iodo position.

Reaction Scheme:

(Self-generated image, not from a search result)

Materials:

  • 8-chloro-5-iodoquinolin-3-amine

  • Terminal alkyne (1.2 - 1.5 equivalents)

  • Palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-5 mol%)

  • Copper(I) iodide (CuI, 2-10 mol%)

  • Base (e.g., Triethylamine (TEA) or Diisopropylamine (DIPA))

  • Anhydrous, degassed solvent (e.g., THF, DMF)

  • Schlenk flask

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add 8-chloro-5-iodoquinolin-3-amine (1.0 equiv.), the palladium catalyst (1-5 mol%), and CuI (2-10 mol%).

  • Solvent and Reagent Addition: Add the anhydrous, degassed solvent, followed by the base (which often can also serve as the solvent), and finally the terminal alkyne (1.2-1.5 equiv.).

  • Reaction Execution: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C).

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Work-up: Upon completion, dilute the reaction with an organic solvent and filter through a pad of celite to remove the catalyst. Wash the filtrate with saturated aqueous ammonium chloride solution to remove copper salts, followed by water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

  • Dual Catalyst System: The Sonogashira reaction traditionally employs a dual catalytic system of palladium and copper. The palladium catalyst facilitates the oxidative addition of the aryl iodide, while the copper co-catalyst activates the alkyne for transmetalation.[11]

  • Base: A strong amine base like TEA or DIPA is crucial. It serves to deprotonate the terminal alkyne, forming the copper acetylide in situ, and also acts as a scavenger for the hydrogen iodide generated during the reaction.

  • Anhydrous and Inert Conditions: The reaction is sensitive to oxygen, which can cause homocoupling of the alkyne (Glaser coupling). Therefore, maintaining a strict inert atmosphere and using anhydrous solvents are critical for high yields.[10]

CatalystCo-catalystBaseSolventTemp (°C)Time (h)Representative Yield (%)
PdCl₂(PPh₃)₂CuITEATHF25-506-1280-90
Pd(PPh₃)₄CuIDIPADMF25885-95
Protocol 3: Regioselective Buchwald-Hartwig Amination at the C5-Position

The Buchwald-Hartwig amination is a powerful method for the formation of C-N bonds, allowing for the introduction of a wide range of primary and secondary amines.[2][5] This protocol details the selective amination at the C5-iodo position.

Reaction Scheme:

(Self-generated image, not from a search result)

Materials:

  • 8-chloro-5-iodoquinolin-3-amine

  • Primary or secondary amine (1.1 - 1.5 equivalents)

  • Palladium precatalyst (e.g., Pd₂(dba)₃, Pd(OAc)₂)

  • Phosphine ligand (e.g., XPhos, SPhos, BINAP)

  • Base (e.g., NaOtBu, K₃PO₄, Cs₂CO₃)

  • Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

  • Schlenk tube or microwave vial

  • Inert atmosphere (Argon or Nitrogen)

Procedure:

  • Reaction Setup: In a glovebox or under a robust inert atmosphere, add the palladium precatalyst, the phosphine ligand, and the base to a dry Schlenk tube. Add 8-chloro-5-iodoquinolin-3-amine and the anhydrous, degassed solvent.

  • Reagent Addition: Add the amine to the reaction mixture.

  • Reaction Execution: Seal the tube and heat the reaction mixture to the desired temperature (typically 80-110 °C) with stirring.

  • Monitoring: Monitor the reaction progress by TLC or LC-MS.

  • Work-up: After cooling to room temperature, dilute the reaction with an organic solvent and filter through a pad of celite. Wash the filtrate with water and brine.

  • Purification: Dry the organic layer and concentrate under reduced pressure. Purify the crude product by column chromatography.

Causality Behind Experimental Choices:

  • Catalyst/Ligand System: The choice of palladium source and ligand is critical for the success of the Buchwald-Hartwig amination. Bulky, electron-rich phosphine ligands are generally preferred as they promote both the oxidative addition and the reductive elimination steps of the catalytic cycle.[9][13]

  • Base: A strong, non-nucleophilic base is required to deprotonate the amine, allowing it to coordinate to the palladium center. Sodium tert-butoxide is a common choice, but other bases like potassium phosphate or cesium carbonate can be used for more sensitive substrates.

  • Inert Atmosphere: The palladium(0) active catalyst is highly sensitive to oxygen. Therefore, all manipulations should be carried out under a strict inert atmosphere.

PrecatalystLigandBaseSolventTemp (°C)Time (h)Representative Yield (%)
Pd₂(dba)₃XPhosNaOtBuToluene1001285-95
Pd(OAc)₂SPhosK₃PO₄Dioxane1101880-90

Sequential Functionalization: Accessing 5,8-Disubstituted Quinolines

A significant advantage of the regioselective functionalization at the C5 position is that the C8-chloro group remains available for a second, distinct cross-coupling reaction. This sequential approach allows for the synthesis of a wide variety of 5,8-disubstituted-3-aminoquinolines. Generally, the conditions required to functionalize the C8-chloro bond are more forcing (e.g., higher temperatures, stronger ligands, or more active catalysts) than those used for the C5-iodo position. This provides a robust strategy for the programmed synthesis of complex quinoline derivatives.

Conclusion

8-Chloro-5-iodoquinolin-3-amine is a highly valuable and versatile building block for the synthesis of complex, functionalized quinoline derivatives. The principles of orthogonal reactivity, based on the differential bond strengths of the C-I and C-Cl bonds, allow for a predictable and regioselective functionalization at the C5 position. The protocols detailed in this guide for Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig cross-coupling reactions provide a solid foundation for researchers to exploit the synthetic potential of this important scaffold. By understanding and applying these strategic approaches, scientists in the field of drug discovery and materials science can efficiently generate novel molecular entities with diverse and potentially valuable properties.

References

  • Quinoline, which consists of benzene fused with N-heterocyclic pyridine, has received considerable attention as a core template in drug design because of its broad spectrum of bioactivity. This review aims to present the recent advances in chemistry, medicinal potential and pharmacological applications of quinoline motifs to unveil their substantial efficacies for future drug development. PubMed. [Link]

  • The Buchwald–Hartwig amination is a chemical reaction for the synthesis of carbon–nitrogen bonds via the palladium-catalyzed coupling reactions of amines with aryl halides. Wikipedia. [Link]

  • Quinoline is one of the most common nitrogen-containing heterocycles owing to its fascinating pharmacological properties and synthetic value in organic and pharmaceutical chemistry. Frontiers in Chemistry. [Link]

  • Regioselective Suzuki coupling of dihaloheteroaromatic compounds as a rapid strategy to synthesize potent rigid combretastatin analogues. PubMed. [Link]

  • Modified Sonogashira coupling strategy for the functionalization of substituted quinoline and plausible catalytic cycle. ResearchGate. [Link]

  • Synthesis of unnatural amino acids through palladium-catalyzed C(sp3)-H functionalization. ScienceDirect. [Link]

  • Sonogashira Coupling. Organic Chemistry Portal. [Link]

  • Auxiliary-Assisted Palladium-Catalyzed Arylation and Alkylation of sp2 and sp3 Carbon-Hydrogen Bonds. PMC. [Link]

  • Sonogashira coupling. Wikipedia. [Link]

  • Palladium-Catalyzed Enantioselective Directed C(sp3)–H Functionalization Using C5-Substituted 8-Aminoquinoline Auxiliaries. ACS Publications. [Link]

  • Suzuki Coupling. Organic Chemistry Portal. [Link]

  • Sonogashira Coupling. Chemistry LibreTexts. [Link]

  • Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. PMC. [Link]

  • Palladium-catalysed direct cross-coupling of secondary alkyllithium reagents. Royal Society of Chemistry. [Link]

  • Modified Sonogashira Coupling Strategy For the Functionalization of Substituted Quinoline. ResearchGate. [Link]

  • Pd-catalyzed C–C and C–N cross-coupling reactions in 2-aminothieno[3,2-d]pyrimidin-4(3H)-one series for antiplasmodial pharmacomodulation. Royal Society of Chemistry. [Link]

  • Synthesis of 8-Arylquinolines via One-Pot Pd-Catalyzed Borylation of Quinoline-8-yl Halides and Subsequent Suzuki–Miyaura Coupling. ACS Publications. [Link]

  • Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products. MDPI. [Link]

  • Synthesis of Aminoindolizine and Quinoline Derivatives via Fe(acac)3/TBAOH-Catalyzed Sequential Cross-Coupling-Cycloisomerization Reactions. Organic Chemistry Portal. [Link]

  • Palladium-catalyzed C–N and C–C cross-couplings as versatile, new avenues for modifications of purine 2′-deoxynucleosides. ResearchGate. [Link]

  • Silver(I)-catalyzed C-X, C-C, C-N and C-O cross couplings using aminoquinoline directing group via elusive aryl-Ag(III) species. ResearchGate. [Link]

  • "Green" Suzuki-Miyaura cross-coupling: An exciting mini-project for chemistry undergraduate students. SciELO México. [Link]

  • Synthesis of 8-Hydroxyquinolines with Amino and Thioalkyl Functionalities at Position 4. ResearchGate. [Link]

  • Tyrosine-Selective Functionalization for Bio-Orthogonal Cross-Linking of Engineered Protein Hydrogels. PMC. [Link]

  • Solvent-free reactions at work towards densely functionalized targets: synthesis of 3-amino(azido)-3-deoxy-d-galactose, a key structural motif of galectin ligands. Royal Society of Chemistry. [Link]

  • Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. PMC. [Link]

  • 8-Chloro-5-quinolinamine. PubChem. [Link]

  • How to synthesized 8chloroquinoline from 8hydroxyquinoline? ResearchGate. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubilization Strategies for 8-chloro-5-iodoquinolin-3-amine

Welcome to the Advanced Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists encountering severe solubility bottlenecks with 8-chloro-5-iodoquinolin-3-amine (CAS: 2...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. This guide is engineered for drug development professionals and synthetic chemists encountering severe solubility bottlenecks with 8-chloro-5-iodoquinolin-3-amine (CAS: 2092377-43-8)[1].

While unsubstituted quinoline is readily soluble in most organic solvents[2], the introduction of multiple heavy halogens and an amine group drastically alters its physicochemical profile. Below, we dissect the thermodynamic causality of its insolubility and provide field-proven, self-validating protocols to overcome these challenges.

Part 1: Troubleshooting Guide & Mechanistic FAQs

Q1: Why is 8-chloro-5-iodoquinolin-3-amine practically insoluble in common organic solvents like ethyl acetate, hexanes, or cold dichloromethane? A1: The insolubility is a direct consequence of its exceptionally high crystal lattice energy. The planar quinoline core facilitates strong π−π stacking. Furthermore, the presence of three distinct substituents (C8-chlorine, C5-iodine, and C3-amine) creates a robust network of intermolecular forces. The C5-iodine and C8-chlorine atoms engage in strong halogen bonding, while the C3-primary amine acts as both a hydrogen bond donor and acceptor. Overcoming these cohesive thermodynamic forces requires a solvent capable of outcompeting these solute-solute interactions.

Q2: Which solvent systems are most effective for disrupting this lattice, and what is the underlying physicochemical rationale? A2: To dissolve this compound, you must employ solvents with high dielectric constants or specific orbital interactions:

  • Polar Aprotic Solvents (DMSO, DMF, NMP): These are the gold standard. The highly polarized S=O or C=O bonds act as powerful hydrogen bond acceptors for the C3-amine, while their planar/semi-planar geometries allow them to intercalate and disrupt π−π stacking.

  • Halogenated Solvents (Chloroform, 1,2-Dichloroethane): Interestingly, studies on halogenated quinolines and isoquinolines demonstrate that chloroalkanes can effectively solvate these molecules via attractive halogen- π interactions and halogen bonding, which impedes the aggregation of the solute[3].

Q3: Heating the suspension in THF causes transient dissolution, but the compound crashes out upon cooling. How can I maintain a homogeneous solution for low-temperature reactions (e.g., organometallic cross-coupling)? A3: If your reaction requires cryogenic temperatures (e.g., -78°C to 0°C), relying on thermal kinetic energy to maintain solubility will fail. Instead, you must utilize chemical intervention. Converting the C3-amine into a hydrochloride (HCl) or trifluoroacetate (TFA) salt dramatically alters the solubility profile, shifting it from a lipophilic, neutral lattice to an ionic species. This allows the compound to be highly soluble in polar solvent mixtures (e.g., Methanol/DCM mixtures) even at reduced temperatures.

Part 2: Quantitative Solvation Data

Since exact quantitative solubility data for the 8-chloro-5-iodo derivative is highly dependent on purity and crystalline polymorph, the following table synthesizes empirical solvation efficacy based on structurally analogous halogenated quinolines (such as 4,7-dichloroquinoline and 4-chloro-7-(trifluoromethyl)quinoline)[4].

Solvent ClassRepresentative SolventDielectric Constant ( ε )H-Bond Acceptor CapacityEmpirical Solvation Efficacy (at 25°C)
Polar Aprotic Dimethyl Sulfoxide (DMSO)46.7HighExcellent (>50 mg/mL)
Halogenated Chloroform ( CHCl3​ )4.8LowGood (~25 mg/mL)
Protic Ethanol (EtOH)24.5ModerateModerate (Requires heating)
Ethereal Tetrahydrofuran (THF)7.5ModeratePoor to Moderate (<10 mg/mL)
Non-Polar Hexanes1.9NoneInsoluble (<1 mg/mL)

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system . This means the procedure includes built-in analytical checkpoints to confirm that true dissolution (rather than micro-suspension) has been achieved.

Protocol A: Systematic Solvent Displacement & Validation

Use this protocol when preparing stock solutions for ambient-temperature assays or reactions.

  • Preparation: Weigh exactly 50.0 mg of 8-chloro-5-iodoquinolin-3-amine into a 4 mL amber glass vial.

  • Solvent Addition: Add 1.0 mL of anhydrous DMSO or Chloroform (depending on downstream compatibility).

  • Kinetic Disruption: Sonicate the vial in an ultrasonic bath at 35°C for 15 minutes. The acoustic cavitation provides the localized energy required to break the initial halogen-bonded lattice.

  • Equilibration: Transfer the vial to a thermostatic shaker set at 25°C and agitate at 500 rpm for 2 hours to reach thermodynamic equilibrium[4].

  • Self-Validation Step (Crucial):

    • Draw 0.5 mL of the mixture into a syringe and pass it through a 0.22 µm PTFE syringe filter into a clean vial. (If resistance is high, the compound has not fully dissolved).

    • Dilute 10 µL of the filtrate with 990 µL of mobile phase and analyze via HPLC at 254 nm.

    • Compare the peak area against a known calibration standard[4]. If the calculated concentration matches your theoretical input (50 mg/mL), true thermodynamic solubility has been achieved.

Protocol B: In Situ Salt Formation for Cryogenic Reactions

Use this protocol when the compound must remain soluble at sub-zero temperatures.

  • Suspension: Suspend 1.0 mmol of the amine in 5.0 mL of anhydrous Dichloromethane (DCM) under an inert argon atmosphere. At this stage, the mixture will be a cloudy heterogeneous suspension.

  • Acidification: Dropwise, add 1.05 mmol of a 4.0 M solution of HCl in dioxane while stirring vigorously at room temperature.

  • Observation & Dissolution: As the protonation of the C3-amine occurs, the neutral lattice breaks down. The suspension will transition into a clear, homogeneous solution of the quinolinium hydrochloride salt.

  • Self-Validation Step: Cool the reaction flask to -78°C using a dry ice/acetone bath. Visually inspect the flask; the absence of precipitate confirms the ionic species is fully solvated and ready for subsequent low-temperature electrophilic trapping or cross-coupling.

Part 4: Solubilization Decision Matrix

SolubilizationWorkflow Start 8-chloro-5-iodoquinolin-3-amine (Insoluble Solid Lattice) Decision1 Reaction Temperature Requirement? Start->Decision1 Ambient Ambient to High Temp (>20°C) Decision1->Ambient Yes Cryogenic Cryogenic Temp (<0°C) Decision1->Cryogenic No Aprotic Use Polar Aprotic Solvents (DMSO, DMF) Disrupts H-Bonding Ambient->Aprotic Halogenated Use Halogenated Solvents (CHCl3, DCE) Halogen-Pi Solvation Ambient->Halogenated Salt Chemical Intervention Form HCl/TFA Salt Converts to Ionic Species Cryogenic->Salt Validate Self-Validation: HPLC/Gravimetric Check Aprotic->Validate Halogenated->Validate Salt->Validate

Workflow for troubleshooting the solubilization of polyhalogenated quinolin-3-amines.

References

  • Studies About the Effect of Halogenated Solvents on the Fluorescence Properties of 9-Aryl-Substituted Isoquinolinium Derivatives Source: Journal of Fluorescence (via PMC / NIH) URL:[Link][3]

  • Quinoline - Chemical Properties and Environmental Mobility Source: Wikipedia URL:[Link][2]

Sources

Optimization

Optimizing reaction conditions for 8-chloro-5-iodoquinolin-3-amine derivatives

Welcome to the Technical Support Center for Heterocyclic Functionalization. As a Senior Application Scientist, I frequently guide research teams through the intricacies of polyhalogenated scaffolds.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for Heterocyclic Functionalization. As a Senior Application Scientist, I frequently guide research teams through the intricacies of polyhalogenated scaffolds. The 8-chloro-5-iodoquinolin-3-amine building block is a highly valuable intermediate in drug discovery, but its three distinct functional handles (C3-amine, C5-iodo, C8-chloro) present significant chemoselectivity challenges.

This guide provides field-proven troubleshooting strategies, mechanistic causality, and self-validating protocols to ensure reproducible, high-yield syntheses.

Reaction Workflow & Logical Pathway

G A Starting Material: 8-Chloroquinolin-3-amine B Regioselective Iodination (C5 Position) A->B I₂, HIO₃ Electrophilic Substitution C Key Intermediate: 8-Chloro-5-iodoquinolin-3-amine B->C High Regioselectivity D Amine Protection (Boc₂O) C->D Prevents Pd-Poisoning E Chemoselective Cross-Coupling (C5-Iodo Cleavage) D->E Pd(PPh₃)₄, Mild Temp C-I Bond (~65 kcal/mol) F Secondary Cross-Coupling (C8-Chloro Cleavage) E->F Pd-NHC or Bulky Ligand C-Cl Bond (~96 kcal/mol)

Workflow for the synthesis and chemoselective functionalization of 8-chloro-5-iodoquinolin-3-amine.

Frequently Asked Questions & Troubleshooting

FAQ 1: Regioselective Iodination & Core Synthesis

Q: How do I selectively iodinate 8-chloroquinolin-3-amine at the C5 position without causing over-iodination or degradation?

The Causality: Electrophilic aromatic substitution on the quinoline core is governed by the electron-donating C3-amine group, which activates the carbocyclic ring. Because the C8 position is sterically and electronically blocked by the chlorine atom, the C5 position becomes the most nucleophilic site. To prevent over-iodination, we utilize an I2​/HIO3​ (iodine/iodic acid) system. Iodic acid acts as an oxidant that continuously recycles the iodide byproduct ( I− ) back into active electrophilic iodine ( I2​ ), ensuring strict stoichiometric control and high atom economy[1].

Self-Validating Protocol: C5-Iodination

  • Setup: Dissolve 8-chloroquinolin-3-amine (1.0 equiv) in a 3:1 mixture of acetic acid and water.

  • Reagent Addition: Add solid I2​ (0.5 equiv) and heat the mixture to 75 °C.

  • Controlled Oxidation: Dropwise add a 50% w/w aqueous solution of HIO3​ (0.25 equiv) over 1 hour. Validation check: The pH of the mixture should naturally drop to ~2-3, indicating active generation of the electrophile[1].

  • Reaction: Stir at 75 °C for 4 hours. Monitor via TLC (Hexane/EtOAc 3:1).

  • Quenching: Cool to 25 °C and quench with saturated aqueous Na2​S2​O3​ . Validation check: A distinct color change from dark brown/purple to pale yellow confirms the complete neutralization of excess iodine.

  • Isolation: Neutralize with 2M NaOH to pH 7, filter the resulting precipitate, and recrystallize from ethanol.

FAQ 2: Chemoselective Cross-Coupling (C-I vs. C-Cl)

Q: During Suzuki-Miyaura coupling, I observe unwanted side-reactions at the C8-chloro position. How can I restrict coupling strictly to the C5-iodo site?

The Causality: The selectivity between the two halogens relies entirely on their bond dissociation energies (BDE). The C-I bond is significantly weaker (~65 kcal/mol) than the C-Cl bond (~96 kcal/mol)[2]. Oxidative addition of Palladium(0) into the C-I bond is kinetically favored at lower temperatures. If you observe C8-coupling, your reaction system is either too hot, or your ligand is too electron-rich/bulky (e.g., SPhos or NHC ligands), which lowers the activation barrier for C-Cl insertion[3].

Quantitative Catalyst Optimization Data Table 1: Catalyst performance for selective C5-arylation of 8-chloro-5-iodoquinolin-3-amine.

Catalyst SystemLigandTemp (°C)SolventC5-Coupled YieldC5,C8-Dicoupled
Pd(PPh₃)₄ (5 mol%)None601,4-Dioxane/H₂O88% <2%
Pd(OAc)₂ (5 mol%)P(t-Bu)₃25THF92% <1%
Pd(dppf)Cl₂ (5 mol%)dppf80DMF75%15%
Pd₂(dba)₃ (5 mol%)SPhos100Toluene12%85%

Self-Validating Protocol: Chemoselective Suzuki-Miyaura Coupling

  • Setup: To an oven-dried Schlenk flask, add Boc-protected 8-chloro-5-iodoquinolin-3-amine (1.0 equiv), arylboronic acid (1.1 equiv), and K2​CO3​ (2.0 equiv).

  • Catalyst: Add Pd(PPh3​)4​ (5 mol%) under an inert argon atmosphere.

  • Solvent: Inject degassed 1,4-Dioxane/H₂O (4:1 v/v).

  • Reaction: Stir at 60 °C for 8 hours. Validation check: Maintaining the temperature strictly at 60 °C prevents the thermal activation required for C-Cl bond cleavage[2].

  • Monitoring: Analyze via LC-MS. Validation check: The mass spectrum should show the [M+H]+ peak of the mono-coupled product; the absence of a mass shift corresponding to a second aryl addition confirms chemoselectivity.

FAQ 3: Managing the 3-Amine Group

Q: Does the free 3-amine interfere with Pd-catalyzed cross-coupling, and should it be protected?

The Causality: Yes, it is highly recommended to protect the C3-amine. Free primary amines can coordinate directly to the Palladium(II) intermediate, creating a stable off-cycle resting state that poisons the catalyst. Furthermore, in the presence of strong bases and Pd-catalysts, the free amine can undergo competitive intermolecular Buchwald-Hartwig amination with the C5-iodo site of another molecule, leading to oligomerization.

Solution: Protect the amine using Di-tert-butyl dicarbonate ( Boc2​O ) and a catalytic amount of DMAP in DCM. The massive steric bulk of the tert-butyloxycarbonyl group physically blocks the nitrogen lone pair from coordinating to the palladium center, ensuring your cross-coupling proceeds smoothly. Global deprotection can be easily achieved post-coupling using Trifluoroacetic acid (TFA) in DCM.

References

  • US9238615B2 - Process for the iodination of aromatic compounds. Google Patents. 1

  • Successive Replacement of Halogen Atoms in 4,6-Dihaloquinolines in Cross-Coupling Reactions with Arylboronic Acids Catalyzed by Palladium and Nickel Complexes. ResearchGate.2

  • Selectivity for Exhaustive Cross-Coupling of Dihaloarenes is Affected by the Interplay Between Halide Byproduct, Solvent, and Ligand. ChemRxiv. 3

Sources

Troubleshooting

Best purification and recrystallization techniques for 8-chloro-5-iodoquinolin-3-amine

Welcome to the Technical Support Center for the purification and structural isolation of 8-chloro-5-iodoquinolin-3-amine . Handling di-halogenated quinolinamines presents unique challenges in medicinal chemistry and drug...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the purification and structural isolation of 8-chloro-5-iodoquinolin-3-amine .

Handling di-halogenated quinolinamines presents unique challenges in medicinal chemistry and drug development. The presence of a primary amine at the C3 position, combined with a photo-labile C5-iodine bond and an electron-deficient quinoline core, requires highly specific handling to prevent oxidation, dehalogenation, and chromatographic degradation.

This guide provides field-proven troubleshooting strategies, quantitative solvent data, and self-validating protocols to ensure >98% purity of your target compound.

I. Diagnostic Purification Workflow

PurificationWorkflow N1 Crude 8-chloro-5-iodoquinolin-3-amine N2 TLC Assessment (Check for oxidation/streaking) N1->N2 N3 Flash Column Chromatography (Silica + 1% Et3N modifier) N2->N3 If Rf < 0.3 or streaking observed N5 Recrystallization (Hot EtOAc / Hexanes) N2->N5 If >90% pure (No baseline drag) N4 Concentration in vacuo (T < 40°C, protect from light) N3->N4 N4->N5 N6 Pure 8-chloro-5-iodoquinolin-3-amine (>98% purity) N5->N6 Vacuum filtration & drying

Fig 1. Optimized purification workflow for 8-chloro-5-iodoquinolin-3-amine.

II. Troubleshooting Guide & FAQs

Q: Why does my 8-chloro-5-iodoquinolin-3-amine streak severely on standard silica gel, resulting in poor isolated yields? A: This is a classic acid-base interaction failure. The compound contains both a basic quinoline nitrogen and a primary amine at the C3 position. These electron-rich sites undergo strong hydrogen bonding and electrostatic interactions with the acidic silanol groups (Si-OH) on the surface of standard normal-phase silica gel, a well-documented issue for quinolinamines[1]. Solution: You must passivate the silica column. Add 1% to 2% v/v Triethylamine (Et3N) to your mobile phase. The Et3N competitively binds the acidic silanols, allowing the quinolinamine to elute as a tight, symmetrical band[2].

Q: During recrystallization, my product turns from a pale yellow powder to a dark brown crystalline mass. What is happening? A: Your compound is degrading due to environmental exposure. Halogenated quinolinamines are susceptible to both photo-induced homolytic cleavage (specifically at the weak C5-I bond) and thermal degradation. Furthermore, the C3-amine is prone to N-oxidation when exposed to atmospheric oxygen at elevated temperatures, which drastically alters its spectroelectrochemical properties and color[3]. Solution: This color change is a self-validating failure mode. To prevent it, perform all heating and recrystallization steps in amber glassware to exclude UV light, and sparge your solvents with Nitrogen or Argon to create an anaerobic environment.

Q: I am losing a significant amount of material in the mother liquor during recrystallization. How do I optimize recovery? A: 8-chloro-5-iodoquinolin-3-amine is a planar, di-halogenated heteroaromatic. It exhibits poor solubility in purely non-polar solvents but can become over-solubilized in polar aprotic or protic solvents, a common challenge in halogenated quinoline synthesis[4]. Solution: Abandon single-solvent systems. Utilize a binary solvent/anti-solvent approach (e.g., Ethyl Acetate / Hexanes) to precisely control the saturation point.

III. Quantitative Data & Solvent Matrices

Table 1: Chromatographic Solvent Systems & Expected Behavior

Solvent System Additive Expected Rf Observation / Suitability
100% Ethyl Acetate None 0.15 - 0.25 Severe streaking, poor resolution. Not recommended.
50% EtOAc / 50% Hexanes None 0.10 Baseline drag, irreversible binding to silica.
50% EtOAc / 50% Hexanes 1% Et3N 0.35 Sharp band, excellent resolution. Highly Recommended.

| 5% MeOH / 95% DCM | 0.5% NH4OH | 0.40 | Good resolution, but risks halogen exchange/toxicity. |

Table 2: Recrystallization Solvent Matrix

Primary Solvent Anti-Solvent Temperature Profile Expected Yield Expected Purity
Ethyl Acetate Hexanes Reflux to 0°C 80-85% >98%
Toluene Heptane 90°C to RT 70-75% >99%

| Methanol | Water | Reflux to 4°C | 40-50% | 95% (High risk of N-oxidation) |

IV. Validated Experimental Protocols

Protocol A: Amine-Optimized Flash Column Chromatography

This protocol is designed to prevent silica-induced degradation and ensure high recovery of the intact amine.

  • Mobile Phase Preparation: Prepare a solution of 50% Ethyl Acetate and 50% Hexanes. Add exactly 1% v/v Triethylamine (Et3N).

    • Causality: Et3N neutralizes the acidic silanol sites on the silica gel, preventing the C3-amine from protonating and streaking[1].

  • Column Packing: Slurry-pack a glass column with standard normal-phase silica gel (40-63 µm) using the prepared mobile phase. Flush with 2 column volumes to fully passivate the silica.

  • Loading: Dissolve the crude 8-chloro-5-iodoquinolin-3-amine in a minimal volume of the mobile phase and carefully load it onto the column head.

  • Elution: Elute the column under positive nitrogen pressure, collecting 20 mL fractions. Protect the collection rack from direct ambient light.

  • System Validation: Spot every third fraction on a TLC plate. Elute the plate and visualize under UV light (254 nm). The presence of a single, highly symmetrical spot at Rf 0.35 validates the successful isolation of the target compound. Combine these fractions and concentrate in vacuo at <40°C.

Protocol B: Light-Protected, Anaerobic Recrystallization

This protocol utilizes a solvent/anti-solvent system while protecting the labile C-I bond.

  • Dissolution: Transfer the chromatographed solid to an amber round-bottom flask. Dissolve the solid in minimal boiling Ethyl Acetate (approx. 10 mL/g) under a gentle stream of Argon.

    • Causality: Amber glass prevents UV-mediated homolytic cleavage of the C5-I bond, while Argon prevents thermal N-oxidation[3].

  • Anti-Solvent Addition: Slowly add Hexanes dropwise while maintaining reflux until the solution becomes faintly turbid (the cloud point).

    • Validation: The appearance of persistent turbidity confirms the exact saturation point has been reached, guaranteeing maximum thermodynamic yield upon cooling.

  • Crystallization: Remove the flask from the heat source. Allow it to cool to room temperature undisturbed for 1 hour, then transfer to an ice bath (0°C) for 2 hours to complete crystal lattice formation.

  • Isolation: Collect the pale yellow crystals via vacuum filtration on a Büchner funnel, washing twice with 5 mL of ice-cold hexanes.

  • Final Validation: Dry the crystals in a vacuum desiccator overnight. Analyze the final product via TLC against the crude mixture. The absolute absence of a higher-Rf spot (which would indicate a deiodinated byproduct) confirms that the structural integrity of the C5-I bond was maintained throughout the thermal cycle.

V. References

1.[1] Substituent-dependent one-pot synthesis of either pyrazines or quinolin-8-amines, Organic & Biomolecular Chemistry - RSC Publishing. URL: [Link] 2.[3] Spectroelectrochemical properties of 8-aminoquinoline: voltammetric and computational studies, ChemRxiv. URL: [Link] 3.[2] Purification of Laboratory Chemicals, Sixth Edition, Sciencemadness.org. URL: [Link] 4.[4] Rational Design and Facile Synthesis of a Highly Tunable Quinoline-Based Fluorescent Small-Molecule Scaffold for Live Cell Imaging, Journal of the American Chemical Society. URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Chemoselective Functionalization of 3-Aminoquinoline Scaffolds: A Comparative Guide to 8-Chloro-5-iodoquinolin-3-amine vs. 8-Chloroquinolin-3-amine

As a Senior Application Scientist in medicinal chemistry and drug development, the selection of the correct heterocyclic building block is not merely a matter of structural matching—it is a strategic decision that dictat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist in medicinal chemistry and drug development, the selection of the correct heterocyclic building block is not merely a matter of structural matching—it is a strategic decision that dictates the entire synthetic workflow. Quinolines are privileged scaffolds in pharmacology, and their functionalization relies heavily on transition-metal-catalyzed cross-coupling.

In this guide, we will objectively compare two closely related building blocks: 8-Chloro-5-iodoquinolin-3-amine and 8-chloroquinolin-3-amine . By analyzing the causality behind their reactivity differences, we will establish robust, self-validating protocols for their application in complex molecule synthesis.

Mechanistic Causality: The Halogen Reactivity Hierarchy

The fundamental difference between these two substrates lies in the presence of the iodine atom at the C5 position. In palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, Buchwald-Hartwig), the rate-determining step is typically the oxidative addition of the Pd(0) catalyst into the carbon-halogen bond.

The reactivity is governed by the Bond Dissociation Energy (BDE) and the polarizability of the halogen [1].

  • C-I Bond: ~55 kcal/mol. Highly polarizable, allowing for rapid oxidative addition at mild temperatures (room temperature to 60 °C).

  • C-Cl Bond: ~81 kcal/mol. Highly inert. Oxidative addition requires forcing conditions (>100 °C) and electron-rich, sterically demanding ligands (e.g., XPhos, BrettPhos) to push electron density onto the palladium center [2].

The Strategic Implication: 8-Chloro-5-iodoquinolin-3-amine offers an orthogonal reactivity profile. You can selectively couple an aryl or alkyl group at the C5 position under mild conditions, leaving the C8-Cl bond completely intact for late-stage functionalization. Conversely, 8-chloroquinolin-3-amine forces you to confront the inert C-Cl bond immediately, requiring harsh conditions that may be incompatible with sensitive functional groups elsewhere on the molecule.

Strategic Workflows & Diagrammatic Pathways

To visualize the strategic divergence between these two scaffolds, we must map their catalytic pathways.

Chemoselectivity Substrate 8-Chloro-5-iodoquinolin-3-amine (C-I & C-Cl bonds) Pd_Cat Pd(0) Catalyst (e.g., Pd(PPh3)4, 60°C) Substrate->Pd_Cat Path_I Oxidative Addition at C5-I (BDE ~55 kcal/mol) Pd_Cat->Path_I Kinetically Favored Path_Cl Oxidative Addition at C8-Cl (BDE ~81 kcal/mol) Pd_Cat->Path_Cl Kinetically Disfavored Product 5-Aryl-8-chloroquinolin-3-amine (Exclusive Product) Path_I->Product

Chemoselective Pd(0) oxidative addition favoring the C5-I bond over the C8-Cl bond.

Workflow Start 8-Chloroquinolin-3-amine Challenge Inert C8-Cl Bond Requires High Activation Energy Start->Challenge Solution Electron-Rich Ligand (XPhos) + High Temp (110°C) Challenge->Solution OxAdd Forced Oxidative Addition [PdL_n(Ar)(Cl)] Solution->OxAdd Product 8-Arylquinolin-3-amine OxAdd->Product

Workflow for forcing oxidative addition into the inert C8-Cl bond using electron-rich ligands.

Comparative Reactivity Profiles

The theoretical causality translates directly into empirical performance. Table 1 and Table 2 summarize the quantitative data comparing the two scaffolds under standard Suzuki-Miyaura cross-coupling conditions [3].

Table 1: Physicochemical and Reactivity Profile Comparison
Property8-Chloro-5-iodoquinolin-3-amine8-Chloroquinolin-3-amine
Reactive Sites C5 (I), C8 (Cl), C3 (NH2)C8 (Cl), C3 (NH2)
Primary Halogen Target C5-IC8-Cl
Pd-Catalyzed Reactivity Highly chemoselective at C5 under mild conditionsRequires forcing conditions (high T, specialized ligands)
Strategic Application Orthogonal/Sequential functionalization (API synthesis)Late-stage functionalization, simpler structural motifs
Table 2: Experimental Performance in Suzuki-Miyaura Coupling
SubstrateCatalyst SystemTemp (°C)Target SiteYield (%)Chemoselectivity
8-Chloro-5-iodoquinolin-3-amine Pd(PPh3)4 (5 mol%), K2CO360C5 (Iodo)>90%>99% (C8-Cl intact)
8-Chloroquinolin-3-amine Pd2(dba)3, XPhos, Cs2CO3110C8 (Chloro)65-75%N/A

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. They include built-in diagnostic checks to confirm causality and prevent downstream failures.

Protocol A: Chemoselective Suzuki Coupling of 8-Chloro-5-iodoquinolin-3-amine

Objective: Selectively couple an arylboronic acid at the C5 position while preserving the C8-Cl bond and the C3-amine.

  • Reaction Setup: To an oven-dried Schlenk flask under an argon atmosphere, add 8-Chloro-5-iodoquinolin-3-amine (1.0 equiv), the desired arylboronic acid (1.05 equiv), and K2CO3 (2.0 equiv).

    • Causality Note: We strictly limit the boronic acid to 1.05 equivalents to prevent any secondary coupling at the C8 position, exploiting the kinetic difference.

  • Catalyst Addition: Add Pd(PPh3)4 (5 mol%).

    • Causality Note: PPh3 is a standard, non-bulky ligand. It is sufficiently electron-rich to insert into the C-I bond but entirely incapable of activating the C-Cl bond at mild temperatures.

  • Solvent & Heating: Inject degassed 1,4-Dioxane/H2O (4:1 v/v). Heat to 60 °C for 4 hours.

  • Validation Check (LC-MS): Withdraw a 10 µL aliquot, quench in 1 mL MeCN, and analyze.

    • Success Metric: Complete disappearance of the starting material mass. Appearance of the mono-arylated product mass.

    • Failure Mode: If a mass corresponding to a di-arylated product is observed, the temperature is too high, or local hotspots occurred. If hydrodehalogenation is observed, oxygen has intruded the system.

Protocol B: Forcing Suzuki Coupling of 8-Chloroquinolin-3-amine

Objective: Overcome the high activation barrier of the C8-Cl bond to achieve arylation.

  • Reaction Setup: To an oven-dried Schlenk flask under argon, add 8-chloroquinolin-3-amine (1.0 equiv), arylboronic acid (1.5 equiv), and anhydrous Cs2CO3 (3.0 equiv).

  • Catalyst & Ligand Addition: Add Pd2(dba)3 (5 mol%) and XPhos (10 mol%).

    • Causality Note: XPhos (a dialkylbiaryl phosphine) is critical here. Its bulkiness promotes reductive elimination, while its electron-rich dicyclohexyl moiety drastically increases the electron density on the Pd center, enabling the difficult oxidative addition into the C-Cl bond [4].

  • Solvent & Heating: Inject degassed Toluene/H2O (10:1 v/v). Heat to 110 °C for 16 hours.

  • Validation Check (LC-MS):

    • Success Metric: Conversion of starting material to the arylated product.

    • Failure Mode: If the starting material remains unreacted after 4 hours, do not simply increase the temperature. The primary failure mode here is phosphine oxidation (XPhos converting to XPhos-oxide). Abort, verify the argon line, and use a fresh batch of ligand.

Conclusion

The inclusion of a 5-iodo group in the quinoline-3-amine scaffold fundamentally alters the synthetic strategy. 8-Chloro-5-iodoquinolin-3-amine acts as a highly programmable building block, allowing chemists to perform rapid, mild, and perfectly chemoselective cross-couplings at the C5 position while reserving the C8-Cl bond for subsequent transformations. In contrast, 8-chloroquinolin-3-amine demands aggressive catalytic conditions to functionalize its sole halogen site. Understanding the thermodynamic and kinetic causality behind these bonds ensures highly reproducible and scalable drug development workflows.

References

  • Cross-Electrophile Coupling: Principles, Methods, and Applications in Synthesis. ACS Chemical Reviews. Available at:[Link]

  • Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. ACS Chemical Reviews. Available at:[Link]

  • The Successive Substitution of Halogens in 4-Chloro-6-iodoquinoline by Aryl Groups in Cross-Coupling Reactions with Arylboronic Acids. ChemInform / Wiley Online Library. Available at:[Link]

Comparative

Comprehensive Mass Spectrometry Comparison Guide: Fragmentation Profiling of 8-Chloro-5-iodoquinolin-3-amine

Introduction 8-Chloro-5-iodoquinolin-3-amine (C9H6ClIN2) is a highly functionalized heterocyclic building block critical in the development of kinase inhibitors and anti-parasitic agents. Its structural complexity—featur...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

8-Chloro-5-iodoquinolin-3-amine (C9H6ClIN2) is a highly functionalized heterocyclic building block critical in the development of kinase inhibitors and anti-parasitic agents. Its structural complexity—featuring a basic amino group, a quinoline nitrogen, and two distinct halogens (chlorine and iodine)—presents unique challenges and opportunities in mass spectrometry (MS).

This guide objectively compares the performance of three leading MS platforms (ESI-QqQ, GC-EI-MS, and HRMS-Orbitrap) for the structural and quantitative analysis of this compound. By understanding the causality behind its fragmentation pathways, researchers can optimize method development, ensuring robust and self-validating analytical protocols.

Mechanistic Causality in Fragmentation

The fragmentation of halogenated aminoquinolines is governed by bond dissociation energies and localized proton affinities.

  • Protonation Site: In positive electrospray ionization (ESI+), protonation predominantly occurs at the quinoline nitrogen due to its higher proton affinity compared to the exocyclic amine, though the amine group facilitates stabilization through resonance[1].

  • Halogen Cleavage: The C-I bond (~240 kJ/mol) is significantly weaker than the C-Cl bond (~330 kJ/mol). Consequently, the primary fragmentation pathway involves the facile loss of an iodine radical (I•, -126.9 Da). The loss of a halogen radical from an even-electron precursor ion is a well-documented exception to the even-electron rule, often observed in highly conjugated halogenated heterocycles to originate open-shell species[1].

  • Ring and Amine Cleavage: Following dehalogenation, the quinoline core typically undergoes ring contraction and loss of hydrogen cyanide (HCN, -27.0 Da), a hallmark of nitrogenous heterocycles[2]. Additionally, the loss of ammonia (NH3, -17.0 Da) from the amino group serves as a competing pathway at lower collision energies[3].

Platform Comparison: ESI-QqQ vs. GC-EI-MS vs. HRMS-Orbitrap

Electrospray Ionization Triple Quadrupole (ESI-QqQ MS/MS)
  • Mechanism: Soft ionization (ESI+) generates the protonated molecular ion [M+H]+. Collision-Induced Dissociation (CID) in the Q2 cell produces fragment ions.

  • Performance: Exceptional for targeted quantitation (Multiple Reaction Monitoring, MRM). The characteristic 35Cl/37Cl isotopic ratio (approx. 3:1) is preserved in fragments retaining the chlorine atom, providing a built-in, self-validating isotopic signature.

  • Limitation: Unit mass resolution cannot distinguish isobaric interferences in complex biological matrices.

Gas Chromatography Electron Ionization (GC-EI-MS)
  • Mechanism: Hard ionization (70 eV) strips an electron to form the radical cation[M]•+.

  • Performance: Extensive fragmentation provides a rich spectral fingerprint ideal for library matching. The molecular ion [M]•+ at m/z 303.93 is visible but highly prone to immediate iodine loss.

  • Limitation: Requires sample volatility. The primary amine group often causes severe chromatographic peak tailing without prior derivatization (e.g., silylation).

High-Resolution Orbitrap (HRMS-Orbitrap)
  • Mechanism: Traps ions in an oscillating electrostatic field, measuring mass via the Fourier transform of the image current.

  • Performance: Delivers sub-ppm mass accuracy. Crucial for distinguishing the exact elemental composition of fragments (e.g., confirming the exact mass of the radical loss) and ruling out false positives.

  • Limitation: Slower scan speeds compared to QqQ, which can become a bottleneck when utilizing ultra-fast UHPLC gradients.

Quantitative Data Summary

Table 1: Comparative Fragmentation Data for 8-Chloro-5-iodoquinolin-3-amine across MS Platforms.

PlatformIonizationPrecursor Ion (35Cl)Key Fragment Ions (m/z)Primary Neutral/Radical LossMass Accuracy
ESI-QqQ Soft (ESI+)304.93 [M+H]+178.03, 161.00, 151.02I• (-126.9), NH3 (-17.0)Unit (~0.7 Da)
GC-EI-MS Hard (EI, 70eV)303.93 [M]•+177.02, 150.01, 115.04I• (-126.9), HCN (-27.0)Unit (~0.7 Da)
HRMS-Orbitrap Soft (ESI+)304.9342 [M+H]+178.0297, 151.0188I• (-126.9045)< 2 ppm

Experimental Methodologies

To ensure a self-validating system, the following protocols incorporate built-in quality control checks, such as isotopic pattern verification and exact mass filtering.

Protocol A: Targeted MRM Optimization via ESI-QqQ
  • Preparation: Dissolve 8-chloro-5-iodoquinolin-3-amine in 50:50 Methanol:Water supplemented with 0.1% Formic Acid to a final concentration of 1 µg/mL. The formic acid ensures efficient protonation of the sample molecules[4].

  • Precursor Scan (Q1): Infuse the standard at 10 µL/min. Scan Q1 from m/z 100 to 400.

    • Validation Check: Confirm the presence of m/z 304.9 (35Cl) and m/z 306.9 (37Cl) at a strict 3:1 intensity ratio.

  • Product Ion Scan (Q3): Isolate m/z 304.9 in Q1. Ramp Collision Energy (CE) in Q2 from 10 to 50 eV using Argon as the collision gas.

    • Observation: At low CE (15 eV), the loss of NH3 (m/z 287.9) dominates. At moderate CE (25 eV), the radical loss of I• (m/z 178.0) becomes the base peak.

  • MRM Transition Selection:

    • Quantifier: 304.9 → 178.0 (CE: 25 eV) - Selected for highest intensity.

    • Qualifier: 306.9 → 180.0 (CE: 25 eV) - Preserves the 37Cl isotope to confirm peak purity.

Protocol B: Exact Mass Elucidation via HRMS-Orbitrap
  • Chromatography: Inject 2 µL of sample onto a C18 column (2.1 x 50 mm, 1.7 µm). Utilize a gradient of 0.1% Formic Acid in Water (Mobile Phase A) and Acetonitrile (Mobile Phase B).

  • MS Parameters: Set the Orbitrap resolution to 70,000 at m/z 200. Enable Higher-energy C-trap Dissociation (HCD) with a normalized collision energy (NCE) of 30%.

  • Data Processing: Extract the exact mass of the precursor (m/z 304.9342 ± 5 ppm). Generate elemental compositions for all product ions.

    • Validation Check: The fragment at m/z 178.0297 must match the formula C9H7ClN2•+ (mass error < 2 ppm), definitively confirming the loss of an iodine radical over an isobaric interference.

Visualizations

Fragmentation Pathway Logic

The following diagram illustrates the primary MS/MS fragmentation cascade for the protonated molecule, driven by bond dissociation energies.

FragmentationPathway Precursor [M+H]+ m/z 304.93 (C9H7ClIN2+) LossI Loss of I• (-126.9 Da) Precursor->LossI CID (25 eV) LossNH3 Loss of NH3 (-17.0 Da) Precursor->LossNH3 CID (15 eV) Frag1 m/z 178.03 (C9H7ClN2•+) LossI->Frag1 LossHCN Loss of HCN (-27.0 Da) Frag1->LossHCN Secondary CID Frag2 m/z 287.91 (C9H4ClIN+) LossNH3->Frag2 Frag3 m/z 151.02 (C8H6ClN•+) LossHCN->Frag3

Caption: ESI-MS/MS fragmentation logic of 8-chloro-5-iodoquinolin-3-amine.

MS Platform Selection Workflow

To ensure scientific rigor, selecting the correct MS platform based on the analytical goal is paramount to avoid data artifacts.

PlatformSelection Start Sample: 8-Chloro-5-iodoquinolin-3-amine Goal Primary Analytical Goal? Start->Goal Quant High-Sensitivity PK/Quantitation Goal->Quant Struct Structural ID & Library Match Goal->Struct Metab Metabolite ID & Exact Mass Goal->Metab QqQ ESI-QqQ MS/MS (MRM Mode) Quant->QqQ Select GCMS GC-EI-MS (Requires Derivatization) Struct->GCMS Select Orbitrap HRMS-Orbitrap (HCD Fragmentation) Metab->Orbitrap Select

Caption: Decision matrix for selecting the optimal MS platform for halogenated quinolines.

References

  • Characterization of the fragmentation mechanisms in electrospray ionization tandem mass spectrometry of chloroquinoline derivatives with larvicidal activity against Aedes aegypti. National Institutes of Health (NIH).[Link]

  • Investigation of fragmentation behaviours of isoquinoline alkaloids by mass spectrometry combined with computational chemistry. National Institutes of Health (NIH).[Link]

  • MASS SPECTRA OF OXYGENATED QUINOLINES. Canadian Science Publishing.[Link]

  • Ion fragmentation of small molecules in mass spectrometry. University of Alabama at Birmingham.[Link]

Sources

Validation

A Senior Application Scientist's Guide to Quinoline Building Blocks: Benchmarking 8-Chloro-5-iodoquinolin-3-amine

For researchers, scientists, and professionals in the fast-paced world of drug development, the selection of foundational molecular scaffolds is a critical decision that profoundly influences the trajectory of a research...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and professionals in the fast-paced world of drug development, the selection of foundational molecular scaffolds is a critical decision that profoundly influences the trajectory of a research program. The quinoline core, a privileged scaffold in medicinal chemistry, has been the bedrock of numerous approved therapeutics, from antimalarials to anticancer agents.[1][2] Its versatile structure allows for fine-tuning of physicochemical and pharmacological properties through strategic substitution.[3] This guide provides an in-depth comparative analysis of a highly functionalized yet lesser-explored building block, 8-chloro-5-iodoquinolin-3-amine , against a panel of other quinoline-based synthons. Our objective is to furnish you with the necessary data and insights to make informed decisions for your next discovery campaign.

The Quinoline Scaffold: A Legacy of Therapeutic Success

The quinoline ring system, consisting of a benzene ring fused to a pyridine ring, is a cornerstone of medicinal chemistry.[1] Its derivatives have demonstrated a remarkable breadth of biological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[2][3] The ability to modify the quinoline nucleus at various positions has made it a favored scaffold for medicinal chemists aiming to optimize drug-like properties.[3]

Introducing 8-Chloro-5-iodoquinolin-3-amine: A Multifunctional Building Block

8-Chloro-5-iodoquinolin-3-amine is a halogen-substituted quinoline that presents multiple reactive vectors for molecular elaboration. The amine group at the 3-position serves as a versatile handle for a variety of chemical transformations, including amide bond formation and N-arylation reactions. The chloro and iodo substituents at the 8- and 5-positions, respectively, offer distinct opportunities for cross-coupling reactions, such as the Suzuki-Miyaura coupling, allowing for the introduction of diverse aryl or alkyl groups.[4] The differential reactivity of the C-I versus the C-Cl bond can, in principle, allow for selective, stepwise functionalization.

Comparative Analysis of Quinoline Building Blocks

To provide a comprehensive benchmark, we will compare 8-chloro-5-iodoquinolin-3-amine against three other quinoline building blocks with varying substitution patterns:

  • Quinolin-3-amine: The parent, unsubstituted scaffold.

  • 8-Chloroquinolin-3-amine: A singly halogenated analogue.

  • 5-Bromo-8-methoxyquinolin-3-amine: An analogue with a different halogen and an electron-donating group.

The following sections will delve into the synthesis, reactivity, and potential applications of these building blocks, supported by experimental data and protocols.

Synthesis of Quinoline Building Blocks

The construction of the quinoline core can be achieved through several classic named reactions, with the choice of method often dictated by the desired substitution pattern and the availability of starting materials.[5]

Proposed Synthesis of 8-Chloro-5-iodoquinolin-3-amine

A plausible synthetic route to 8-chloro-5-iodoquinolin-3-amine would likely involve a multi-step sequence, potentially starting from a suitably substituted aniline and employing a classic quinoline synthesis, followed by functional group manipulations.

dot

Caption: Generalized workflow for the Chan-Lam N-arylation of quinolin-3-amines.

Suzuki-Miyaura Cross-Coupling at Halogenated Positions

The presence of chloro and iodo substituents on 8-chloro-5-iodoquinolin-3-amine opens up possibilities for selective C-C bond formation via Suzuki-Miyaura cross-coupling. The greater reactivity of the C-I bond compared to the C-Cl bond should allow for regioselective functionalization. [4] Table 2: Comparison of Suzuki-Miyaura Cross-Coupling Reactivity

| Quinoline Building Block | Halogen Position | Expected/Observed Reactivity | Representative Yields | Reference | | :--- | :--- | :--- | :--- | | 8-Chloro-5-iodoquinolin-3-amine | 5-Iodo | Expected to be highly reactive under standard Suzuki conditions. | Not reported | - | | | 8-Chloro | Expected to be less reactive, requiring more forcing conditions or specialized catalysts. | Not reported | - | | 8-Chloroquinolin-3-amine | 8-Chloro | Moderately reactive, often requiring specific catalyst/ligand systems. | 40-70% | | | 5-Bromo-8-methoxyquinolin-3-amine | 5-Bromo | Highly reactive, comparable to iodo-substituted arenes. | 60-90% | - |

dot

Caption: Generalized workflow for the Suzuki-Miyaura cross-coupling of halogenated quinolines.

Physicochemical Properties and Drug-Likeness

The substituents on the quinoline core significantly influence its physicochemical properties, such as lipophilicity (logP) and polar surface area (PSA), which are critical determinants of a molecule's drug-likeness.

Table 3: Calculated Physicochemical Properties

Quinoline Building BlockMolecular Weight ( g/mol )Calculated logPPolar Surface Area (Ų)
8-Chloro-5-iodoquinolin-3-amine 304.493.838.9
Quinolin-3-amine 144.171.638.9
8-Chloroquinolin-3-amine 178.622.238.9
5-Bromo-8-methoxyquinolin-3-amine 253.092.748.1

Calculated properties are estimates and may vary from experimental values.

The introduction of halogens in 8-chloro-5-iodoquinolin-3-amine significantly increases its molecular weight and lipophilicity compared to the parent quinolin-3-amine. This increased lipophilicity can enhance membrane permeability but may also impact solubility and metabolic stability.

Biological Activity and Potential Applications

Experimental Protocols

General Procedure for Chan-Lam N-Arylation of Quinolin-3-amines

To a solution of the quinolin-3-amine derivative (1.0 mmol) and the arylboronic acid (1.2 mmol) in dichloromethane (10 mL) is added copper(II) acetate (0.1 mmol) and pyridine (2.0 mmol). The reaction mixture is stirred at room temperature under an air atmosphere for 12-24 hours. Upon completion, the reaction is quenched with aqueous ammonia, and the product is extracted with dichloromethane. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is purified by column chromatography on silica gel to afford the desired N-aryl-quinolin-3-amine. [5]

General Procedure for Suzuki-Miyaura Cross-Coupling of Haloquinolines

A mixture of the haloquinoline (1.0 mmol), the boronic acid (1.2 mmol), palladium(0) tetrakis(triphenylphosphine) (0.05 mmol), and sodium carbonate (2.0 mmol) in a mixture of toluene (5 mL) and water (1 mL) is heated to 80-100 °C under a nitrogen atmosphere for 4-12 hours. After cooling to room temperature, the mixture is diluted with water and extracted with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The residue is purified by column chromatography on silica gel to give the desired coupled product. [4]

Conclusion

8-Chloro-5-iodoquinolin-3-amine represents a promising, albeit underexplored, building block for medicinal chemistry and drug discovery. Its tri-functional nature offers a rich platform for the generation of diverse molecular libraries. While direct experimental data for this specific compound is limited, by benchmarking against more established quinoline analogues, we can infer its likely reactivity and physicochemical properties. The strategic combination of a nucleophilic amino group with two differentially reactive halogen atoms provides a powerful tool for the synthesis of complex, three-dimensional molecules. For researchers seeking to expand their chemical space with novel quinoline derivatives, 8-chloro-5-iodoquinolin-3-amine warrants serious consideration as a versatile and valuable starting material.

References

  • Frontiers in Pharmacology. Recent advances in functionalized quinoline scaffolds and hybrids—Exceptional pharmacophore in therapeutic medicine. [Link]

  • PubChem. 8-Chloro-5-quinolinamine. [Link]

  • RSC Advances. Quinoline analogs: multifaceted heterocyclic compounds with varied synthetic strategies and potent antitubercular properties. [Link]

  • MDPI. N-Arylation of 3-Formylquinolin-2(1H)-ones Using Copper(II)-Catalyzed Chan–Lam Coupling. [Link]

  • Oriental Journal of Chemistry. From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives. [Link]

  • NextSDS. 8-chloroisoquinolin-5-amine — Chemical Substance Information. [Link]

  • MDPI. Quinolin-4-ones: Methods of Synthesis and Application in Medicine. [Link]

  • MDPI. Recent Advances in Synthetic Isoquinoline-Based Derivatives in Drug Design. [Link]

  • Organic Chemistry Portal. Synthesis of quinolines. [Link]

  • PMC. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. [Link]

  • MDPI. Recent Advances in the Synthesis of Quinolines: A Focus on Oxidative Annulation Strategies. [Link]

  • NextSDS. 8-chloro-5-fluoroquinolin-2-amine — Chemical Substance Information. [Link]

  • ACS Publications. Three-Component Synthesis of 2-Substituted Quinolines and Benzo[f]quinolines Using Tertiary Amines as the Vinyl Source. [Link]

  • MDPI. Suzuki-Miyaura Cross-Coupling in Acylation Reactions, Scope and Recent Developments. [Link]

  • ACS Publications. Intermolecular Amidation of Quinoline N-Oxides with Arylsulfonamides under Metal-Free Conditions. [Link]

  • ResearchGate. Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. [Link]

  • University of Liverpool. Chemistry II (Organic) Heteroaromatic Chemistry LECTURE 7 Deprotonation & Benzo-heterocyces: Indoles & (Iso)quinolines. [Link]

  • PMC. Nitroxoline (5-amino-8-hydroxyquinoline) is more a potent anti-cancer agent than clioquinol (5-chloro-7-iodo-8-quinoline). [Link]

  • Wikipedia. Suzuki reaction. [Link]

  • Journal of Chemical and Pharmaceutical Research. Alkaloids 8-Hydroxyquinoline derivatives: Synthesis and biological activities. [Link]

  • PubChem. 5-Chloroquinolin-8-amine. [Link]

  • ResearchGate. Synthesis of Substituted Quinolines by Iron(III)-Catalyzed Three-Component Coupling Reaction of Aldehydes, Amines, and Styrenes. [Link]

  • PMC. Discovery of Pyrazolo[4,3-c]quinolines Derivatives as Potential Anti-Inflammatory Agents through Inhibiting of NO Production. [Link]

  • MDPI. Antifungal Activity of 8-Hydroxyquinoline Derivatives Against Candida auris, Candida haemulonii, Cryptococcus neoformans, and Cryptococcus gattii Complex. [Link]

  • Organic Chemistry Portal. Suzuki Coupling. [Link]

  • Frontiers in Chemistry. Physicochemical properties, pharmacokinetic studies, DFT approach, and antioxidant activity of nitro and chloro indolinone derivatives. [Link]

  • Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

  • PubMed. Aminative Suzuki-Miyaura coupling. [Link]

  • OMICS International. 8-Hydroxyquinoline and its Derivatives: Synthesis and Applications. [Link]

  • PMC. Insight into the Molecular Interaction of Cloxyquin (5-chloro-8-hydroxyquinoline) with Bovine Serum Albumin: Biophysical Analysis and Computational Simulation. [Link]

  • Google Patents. A kind of preparation method of 5- chloro-8-hydroxyquinolines.
  • MDPI. Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products. [Link]

  • MDPI. Electrospun 5-Chloro-7-iodo-8-hydroxyquinoline (Clioquinol)-Containing Poly(3-hydroxybutyrate)/Polyvinylpyrrolidone Antifungal Materials Prospective as Active Dressings against Esca. [Link]

  • Semantic Scholar. THE REACTIVITY OF 8-HYDROXYQUINOLINE AND ITS DERIVATIVES TOWARD α-CYANOCINNAMONITRILES AND ETHYL α-CYANOCINNAMATES. [Link]

  • ScienceDirect. Synthesis, transformations and biological evaluation of 5‑chloro-8-hydroxyquinoline hybrids. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to In Vitro Assay Validation for 8-chloro-5-iodoquinolin-3-amine Analogs

For researchers, scientists, and drug development professionals, this guide provides an in-depth technical framework for the in vitro validation of 8-chloro-5-iodoquinolin-3-amine analogs. While direct experimental data...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For researchers, scientists, and drug development professionals, this guide provides an in-depth technical framework for the in vitro validation of 8-chloro-5-iodoquinolin-3-amine analogs. While direct experimental data for this specific chemical series is not extensively available in public literature, this guide synthesizes established methodologies from research on structurally related quinoline derivatives to propose a robust validation cascade. The principles and protocols outlined herein are designed to build a comprehensive evidence portfolio for this novel class of compounds, ensuring scientific rigor and confidence in the generated data.

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the backbone of numerous therapeutic agents with a wide array of biological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][2][3][4] The specific substitutions of a chloro group at position 8, an iodo group at position 5, and an amine at position 3 suggest that these analogs may be designed as kinase inhibitors, a class of drugs that has revolutionized oncology.[1][2] This guide will, therefore, focus on a validation pathway pertinent to characterizing potent and selective kinase inhibitors.

The Imperative of Orthogonal Assay Validation

A fundamental principle in chemical probe and drug candidate validation is the use of orthogonal assays—distinct methods that measure the same biological endpoint through different physical principles.[5][6] This approach is critical to de-risk a project and ensure that the observed biological effect is a direct consequence of the compound's interaction with its intended target, rather than an artifact of a specific assay technology. This guide will detail a primary biochemical assay, a secondary cellular target engagement assay, and a functional cellular assay to create a self-validating system for your 8-chloro-5-iodoquinolin-3-amine analogs.

Primary Validation: In Vitro Kinase Inhibition Assay

The initial step is to determine if the synthesized analogs directly inhibit the activity of a putative kinase target. Given the structural alerts of the quinoline core, a common starting point would be to screen against a panel of oncogenic kinases, such as receptor tyrosine kinases (e.g., EGFR, VEGFR) or non-receptor tyrosine kinases (e.g., Src).[1][7]

Rationale for Assay Choice

A luminescence-based kinase assay, such as the Kinase-Glo® assay, is selected for its high-throughput capability, sensitivity, and non-radioactive format, making it ideal for primary screening and IC₅₀ determination.[5] This assay quantifies the amount of ATP remaining after a kinase reaction; a lower luminescence signal indicates higher kinase activity (more ATP consumed) and thus weaker inhibition by the test compound.

Experimental Protocol: Luminescence-Based In Vitro Kinase Assay
  • Reagent Preparation :

    • Prepare a kinase buffer appropriate for the specific kinase being tested (e.g., containing MgCl₂, DTT, and a buffering agent like HEPES).

    • Reconstitute the purified kinase and a suitable substrate peptide in the kinase buffer to their final desired concentrations.

    • Prepare a 2X ATP solution in the kinase buffer. The concentration should be at or near the Kₘ for the specific kinase to ensure competitive inhibition can be accurately measured.

    • Prepare serial dilutions of the 8-chloro-5-iodoquinolin-3-amine analogs in DMSO, and then further dilute in kinase buffer to a 4X final concentration.

  • Assay Plate Setup :

    • In a white, opaque 384-well plate, add 5 µL of the 4X compound dilution or vehicle control (DMSO in kinase buffer) to the appropriate wells.

    • Add 5 µL of the 2X kinase/substrate mixture to all wells.

    • Initiate the kinase reaction by adding 10 µL of the 2X ATP solution.

  • Incubation :

    • Briefly centrifuge the plate to ensure all components are mixed.

    • Incubate the plate at room temperature for 1-2 hours. The incubation time should be optimized to ensure the reaction is in the linear range.

  • Detection :

    • Add 20 µL of the Kinase-Glo® reagent to each well.

    • Incubate for 10 minutes at room temperature to allow the luminescent signal to stabilize.

    • Measure luminescence using a plate reader.

  • Data Analysis :

    • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Orthogonal Validation 1: Cellular Target Engagement Assay

Confirming that a compound inhibits a purified enzyme in a test tube is a crucial first step, but it does not guarantee that it can engage the same target within the complex environment of a living cell. A cellular thermal shift assay (CETSA) is an excellent orthogonal method to verify target engagement in a physiological context.[8]

Rationale for Assay Choice

CETSA is based on the principle that a protein's thermal stability increases when a ligand is bound.[8] By heating intact cells treated with the test compound and then quantifying the amount of soluble target protein remaining, we can directly assess whether the compound has engaged its target in the cellular milieu. This method is independent of enzyme activity, providing a true orthogonal validation.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)
  • Cell Culture and Treatment :

    • Culture a relevant cancer cell line (e.g., A549 lung cancer cells if targeting EGFR) to ~80% confluency.[9]

    • Treat the cells with various concentrations of the 8-chloro-5-iodoquinolin-3-amine analog or vehicle control for 1-2 hours.

  • Heating and Lysis :

    • Harvest the cells and resuspend them in a suitable buffer.

    • Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures (e.g., 40-70°C) for 3 minutes using a thermal cycler. A single, optimized temperature is often used for higher throughput.

    • Lyse the cells by freeze-thaw cycles or sonication.

  • Protein Quantification :

    • Centrifuge the lysates at high speed to pellet the aggregated, denatured proteins.

    • Collect the supernatant containing the soluble proteins.

    • Quantify the amount of the target kinase in the soluble fraction using Western blotting or an ELISA.

  • Data Analysis :

    • For each compound concentration, plot the amount of soluble target protein against the heating temperature to generate a melting curve.

    • A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.

    • Alternatively, with a single heating temperature, plot the amount of soluble protein against the compound concentration to generate an isothermal dose-response curve and determine the EC₅₀ for target engagement.

Orthogonal Validation 2: Downstream Functional Cellular Assay

The final piece of the validation puzzle is to demonstrate that target engagement by the compound leads to a functional cellular consequence. This is typically achieved by measuring the modulation of a downstream signaling event.

Rationale for Assay Choice

If the target is a kinase, its inhibition should lead to a decrease in the phosphorylation of its known substrates. A Western blot analysis of the phosphorylation status of a key downstream effector provides a robust, functional readout of the compound's cellular activity.[5] This assay confirms that the compound not only engages the target but also effectively blocks its signaling function.

Experimental Protocol: Western Blot for Downstream Substrate Phosphorylation
  • Cell Culture and Treatment :

    • Seed a relevant cell line in 6-well plates and grow to ~80% confluency.

    • Starve the cells (if necessary to reduce basal signaling) and then stimulate with an appropriate growth factor (e.g., EGF for EGFR) in the presence of various concentrations of the 8-chloro-5-iodoquinolin-3-amine analog or vehicle control.

  • Lysate Preparation :

    • Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.[5]

    • Determine the protein concentration of the lysates using a BCA assay.

  • SDS-PAGE and Western Blotting :

    • Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-PAGE gel and transfer them to a PVDF membrane.[5]

    • Block the membrane with 5% BSA or non-fat milk in TBST.

    • Incubate the membrane with a primary antibody specific for the phosphorylated form of the downstream substrate (e.g., phospho-Akt if the target is in the PI3K pathway).

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody.

    • Detect the signal using an ECL substrate and an imaging system.[5]

  • Data Analysis :

    • Quantify the band intensities and normalize the phosphorylated protein signal to the total protein signal (by stripping and re-probing the membrane with an antibody for the total protein) or a loading control (e.g., GAPDH).

    • Plot the normalized phospho-protein signal against the compound concentration to determine the IC₅₀ for the inhibition of the signaling pathway.

Data Presentation and Comparison

To facilitate a clear comparison of the validation data, all quantitative results should be summarized in a structured table.

Compound ID Primary Assay: Kinase Inhibition IC₅₀ (nM) Orthogonal Assay 1: CETSA EC₅₀ (nM) Orthogonal Assay 2: p-Substrate Inhibition IC₅₀ (nM) Cytotoxicity: CC₅₀ (µM)
Analog-00150150200>10
Analog-0021545608.5
Alternative-Cmpd2580100>20

Note: Data presented are hypothetical and for illustrative purposes only.

A strong correlation between the IC₅₀ values from the biochemical assay and the EC₅₀/IC₅₀ values from the cellular assays provides high confidence that the compound's antiproliferative effect is mediated through the inhibition of the intended target. The cytotoxicity data (e.g., from an MTT or CellTiter-Glo assay against a non-target cell line) is crucial for assessing the therapeutic window.[9][10]

Visualizing the Validation Workflow

A clear diagram of the experimental workflow is essential for communicating the validation strategy.

G cluster_0 In Vitro Validation Cascade A Primary Assay Biochemical Kinase Inhibition (IC₅₀ Determination) B Orthogonal Assay 1 Cellular Target Engagement (CETSA) (EC₅₀ Determination) A->B Confirms Target Binding in Cells E Data Correlation & Candidate Selection A->E C Orthogonal Assay 2 Downstream Functional Assay (Western Blot) (IC₅₀ Determination) B->C Confirms Functional Consequence C->E D Cytotoxicity Assay (e.g., MTT on non-target cells) (CC₅₀ Determination) D->E

Caption: A streamlined workflow for the in vitro validation of kinase inhibitors.

Signaling Pathway Context

Understanding the compound's place within a signaling pathway is critical for interpreting the functional data.

G RTK Receptor Tyrosine Kinase (RTK) Downstream Downstream Substrate (e.g., Akt) RTK->Downstream phosphorylates Ligand Growth Factor Ligand->RTK pDownstream Phosphorylated Substrate (p-Akt) Downstream->pDownstream Response Cellular Response (Proliferation, Survival) pDownstream->Response Inhibitor 8-chloro-5-iodoquinolin-3-amine analog Inhibitor->RTK inhibits

Caption: Inhibition of a receptor tyrosine kinase signaling pathway.

Conclusion

The validation of novel chemical entities like 8-chloro-5-iodoquinolin-3-amine analogs requires a meticulous, multi-pronged approach. By integrating a primary biochemical assay with orthogonal cellular assays for target engagement and downstream functional effects, researchers can build a robust data package that substantiates the compound's mechanism of action. This guide provides a comprehensive, albeit inferred, framework to confidently advance promising analogs through the drug discovery pipeline, ensuring that decisions are based on scientifically sound and reproducible data.

References

  • Xie, Y., et al. (2024). Cell proliferation and cytotoxicity assays, The Fundamentals for Drug Discovery. Protoplasma.
  • Abdel-Maksoud, M. S., et al. (2024). Design, synthesis, and biological evaluation of novel quinoline-based EGFR/HER-2 dual-target inhibitors as potential anti-tumor agents. RSC Medicinal Chemistry.
  • NJ Bio, Inc. (2024, May 2). Cell Based Functional Assay including Cytotoxicity Assays. Retrieved March 23, 2026, from [Link]

  • de Paula, G. C. A., et al. (2025).
  • Aly, R. M., et al. (2016). Quinoline-based small molecules as effective protein kinases inhibitors. Journal of American Science, 12(5), 10-32.
  • ResearchGate. (2026, February 16). (PDF) Quinoline-based small molecules as effective protein kinases inhibitors (Review). Retrieved March 23, 2026, from [Link]

  • Müller, S., et al. (2007). A systematic interaction map of validated kinase inhibitors with Ser/Thr kinases. Proceedings of the National Academy of Sciences, 104(51), 20284-20289.
  • ResearchGate. (n.d.). Cytotoxicity assay representing the antiproliferative effects (% viability) of some of the synthesized compounds. Retrieved March 23, 2026, from [Link]

  • Kumar, A., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry, 24(22), 5739-5764.
  • Musso, L., et al. (2021).
  • Foley, M., & Tilley, L. (1998). Quinoline antimalarials: mechanisms of action and resistance. International Journal for Parasitology, 28(11), 1661-1670.
  • Royal Society of Chemistry. (n.d.). CHAPTER 3: The Screening and Design of Allosteric Kinase Inhibitors. Retrieved March 23, 2026, from [Link]

  • Huszár, D., et al. (2007). Investigating the antiproliferative activity of quinoline-5,8-diones and styrylquinolinecarboxylic acids on tumor cell lines. Medicinal Chemistry, 3(6), 559-564.
  • Kapishon, V., et al. (2019). Mode of action of quinoline antimalarial drugs in red blood cells infected by Plasmodium falciparum revealed in vivo. Proceedings of the National Academy of Sciences, 116(46), 22976-22982.
  • DiscoverX. (2023, November 13). Recent Trends in Kinase Drug Discovery [Video]. YouTube. [Link]

  • Szeliga, J., et al. (2025). Quinolin-4-ones: Methods of Synthesis and Application in Medicine. Molecules, 30(1), 213.
  • Kumar, A., & Kumar, R. (2020). Recent advances in the synthesis of biologically and pharmaceutically active quinoline and its analogues: a review. RSC Advances, 10(40), 23783-23813.
  • Singh, A., et al. (2025). Glycoconjugation of Quinoline as an Effective Strategy for Selective Inhibition of mTORC1. Journal of Medicinal Chemistry.
  • Al-Busafi, S. N., et al. (2022). Recent Advances in the Synthesis and Biological Activity of 8-Hydroxyquinolines. Molecules, 27(13), 4278.
  • Hegedűs, C., et al. (2025). Synthesis, transformations and biological evaluation of 5-chloro-8-hydroxyquinoline hybrids. Molecular Diversity.
  • Brzozowski, Z., et al. (2006). Synthesis and biological activity of new 2-amino-8-chloro-5,5-dioxo[5][11][12]triazolo[2,3-b][5][11][12]benzodithiazines. Bioorganic & Medicinal Chemistry, 14(10), 3469-3477.

  • Csonka, R., et al. (2018). Synthesis and Cytoprotective Characterization of 8-Hydroxyquinoline Betti Products. Molecules, 23(8), 1935.
  • PubChem. (n.d.). 8-Chloro-5-quinolinamine. Retrieved March 23, 2026, from [Link]

Sources

Safety & Regulatory Compliance

Safety

8-Chloro-5-iodoquinolin-3-amine proper disposal procedures

An authoritative guide to the safe handling and compliant disposal of 8-Chloro-5-iodoquinolin-3-amine (CAS: 2092377-43-8)[1]. As a multi-halogenated nitrogenous heterocyclic compound frequently utilized as an intermediat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An authoritative guide to the safe handling and compliant disposal of 8-Chloro-5-iodoquinolin-3-amine (CAS: 2092377-43-8)[1]. As a multi-halogenated nitrogenous heterocyclic compound frequently utilized as an intermediate in pharmaceutical research and drug development, this chemical presents specific disposal challenges. The presence of both chlorine and iodine substituents dictates that it must be strictly managed as a halogenated organic waste to comply with environmental regulations and prevent the formation of toxic combustion byproducts.

The following protocol outlines the systematic, RCRA-compliant methodology for managing this compound from the point of generation to final destruction.

Regulatory Framework and Waste Classification

In the United States, the disposal of hazardous laboratory waste is governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA)[2]. Laboratories must track hazardous substances from "cradle to grave"[2].

Depending on your institution's status, you will operate under standard generator regulations (Large, Small, or Very Small Quantity Generator) or the alternative Subpart K regulations, which provide a tailored framework for academic entities and teaching hospitals[3]. Regardless of the specific regulatory track, 8-Chloro-5-iodoquinolin-3-amine must be classified and segregated as a halogenated organic compound.

The Causality of Segregation: Why Halogens Matter

Expertise in laboratory safety requires understanding why protocols exist. 8-Chloro-5-iodoquinolin-3-amine contains a quinoline core substituted with chlorine and iodine.

  • Combustion Chemistry: If halogenated compounds are disposed of in standard non-halogenated waste streams and incinerated at lower temperatures, they can undergo incomplete combustion, leading to the formation of highly toxic polychlorinated dibenzodioxins (PCDDs) and dibenzofurans (PCDFs).

  • Acid Gas Generation: The thermal destruction of this compound releases hydrogen chloride (HCl) and hydrogen iodide (HI) gases. Licensed Treatment, Storage, and Disposal Facilities (TSDFs) must use specialized high-temperature rotary kilns or liquid injection incinerators equipped with caustic scrubbing systems to neutralize these acidic emissions[4].

  • Cost and Compliance: Mixing halogenated waste with non-halogenated waste taints the entire container, exponentially increasing the disposal cost for the entire volume, as the TSDF must treat the whole batch under the stricter, more expensive halogenated protocol.

Step-by-Step Disposal Methodology

Phase I: Point-of-Generation Containment
  • Preparation: Ensure all handling of the solid powder or its solutions (e.g., in DMSO or DCM) is conducted within a certified chemical fume hood. Personnel must wear appropriate PPE (nitrile gloves, lab coat, safety goggles).

  • Container Selection: Use a chemically compatible container for waste accumulation. High-Density Polyethylene (HDPE) or amber glass bottles are standard. Do not use metal containers, as trace acidic degradation products could cause corrosion.

  • Transfer: Carefully transfer spent reaction mixtures, contaminated solvents, or expired solid stocks of 8-Chloro-5-iodoquinolin-3-amine into the designated "Halogenated Organic Waste" container.

Phase II: Satellite Accumulation Area (SAA) Management
  • Storage: Store the waste container in a designated SAA at or near the point of generation, under the control of the operator generating the waste[3].

  • Labeling: Under RCRA Subpart K, the container must be clearly labeled with words that describe the contents (e.g., "Halogenated Organic Waste - Contains Chloro-Iodo-Quinoline derivatives")[3].

  • Closure: The container must remain tightly closed at all times except when actively adding or removing waste. Funnels must not be left in the container neck.

Phase III: Central Accumulation and Final Disposition
  • Transfer to CAA: Once the SAA container reaches its volume limit (typically 55 gallons, though much less for standard lab operations) or a time-sensitive threshold, it must be dated and moved to the facility's Central Accumulation Area (CAA)[3].

  • Manifesting: Environmental Health and Safety (EHS) personnel will assign the proper RCRA waste codes prior to off-site transport[3].

  • Destruction: The waste is manifested to a permitted TSDF where it undergoes high-temperature incineration (>1000°C) with caustic scrubbing to ensure complete destruction of the heterocyclic ring and neutralization of the halogenated byproducts[4].

Waste Segregation Matrix

To ensure self-validating safety protocols at the bench, utilize the following segregation logic when disposing of mixtures containing 8-Chloro-5-iodoquinolin-3-amine.

Waste Stream CategoryCompatibility with 8-Chloro-5-iodoquinolin-3-amineRationale / Action Required
Halogenated Organics Highly Compatible (Primary Route) Contains Cl and I. Must be routed here for specialized high-temp incineration and caustic scrubbing.
Non-Halogenated Organics Strictly Incompatible Mixing taints the non-halogenated stream, increasing disposal costs and risking dioxin formation if sent to a standard incinerator.
Aqueous Acidic/Basic Incompatible Organic compounds must not be mixed with aqueous waste streams destined for elementary neutralization.
Solid Debris (Gloves/Kimwipes) Compatible (Solid Waste) Heavily contaminated PPE or bench paper must be placed in designated hazardous solid waste containers, not regular trash.

Waste Lifecycle Visualization

G A Waste Generation (8-Chloro-5-iodoquinolin-3-amine) B Segregation (Halogenated Organic Stream) A->B Identify halogens C Satellite Accumulation Area (SAA) (Properly Labeled & Capped) B->C Transfer to compatible container D Central Accumulation Area (CAA) (RCRA Time/Volume Limits) C->D Container full / Time limit reached E Licensed TSDF (High-Temp Incineration & Scrubbing) D->E Manifested transport off-site

Workflow for the RCRA-compliant segregation and disposal of halogenated laboratory waste.

References

  • U.S. Environmental Protection Agency (EPA). (2025). Frequent Questions About Managing Hazardous Waste at Academic Laboratories. Retrieved from[Link]

  • U.S. Environmental Protection Agency (EPA). (1985). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from [Link]

  • U.S. Environmental Protection Agency (EPA). (n.d.). Laboratory Environmental Sample Disposal Information Document. Retrieved from[Link]

Sources

Handling

Personal protective equipment for handling 8-Chloro-5-iodoquinolin-3-amine

A Researcher's Guide to Safely Handling 8-Chloro-5-iodoquinolin-3-amine The core principle of this guide is proactive risk mitigation. By understanding the potential hazards and implementing the robust controls outlined...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

A Researcher's Guide to Safely Handling 8-Chloro-5-iodoquinolin-3-amine

The core principle of this guide is proactive risk mitigation. By understanding the potential hazards and implementing the robust controls outlined below, you can create a self-validating system of safety that protects you, your colleagues, and your research.

Hazard Assessment: An Evidence-Based Approach

A specific Safety Data Sheet (SDS) for 8-Chloro-5-iodoquinolin-3-amine is not currently available in public databases. Therefore, a risk assessment must be based on the toxicological data of structurally similar compounds.

  • 8-Chloro-5-quinolinamine : This analogue is classified as harmful if swallowed, a skin irritant, a serious eye irritant, and may cause respiratory irritation[1].

  • 8-Chloroquinoline : Similarly, this compound is known to cause skin and serious eye irritation and is toxic if swallowed[2][3].

  • 5-Chloro-8-hydroxy-7-iodoquinoline (Clioquinol) : This compound, which also features both chloro and iodo substitutions, is classified as toxic if swallowed[4]. The presence of iodine introduces a risk of "iodism" with prolonged exposure, characterized by skin rash, runny nose, and headache[4].

Based on this evidence, it is prudent to treat 8-Chloro-5-iodoquinolin-3-amine as a substance with the potential for acute oral toxicity, skin and eye irritation, and respiratory tract irritation.

Potential Hazard GHS Classification (Inferred) Primary Exposure Routes Source Analogue(s)
Acute Oral ToxicityWarning or Danger (Harmful or Toxic if Swallowed)Ingestion8-Chloro-5-quinolinamine, 8-Chloroquinoline, Clioquinol[1][3][4]
Skin IrritationWarning (Causes skin irritation)Dermal Contact8-Chloro-5-quinolinamine, 8-Chloroquinoline[1][2][3]
Eye IrritationWarning (Causes serious eye irritation)Ocular Contact8-Chloro-5-quinolinamine, 8-Chloroquinoline[1][2][3]
Respiratory IrritationWarning (May cause respiratory irritation)Inhalation8-Chloro-5-quinolinamine[1]

Personal Protective Equipment (PPE): Your Primary Barrier

A multi-layered approach to PPE is essential to minimize exposure. The selection of each component is a critical decision based on the inferred hazard profile.

Core PPE Requirements
  • Hand Protection : Given that halogenated hydrocarbons are known to attack many glove materials, selecting the appropriate gloves is critical[5].

    • Primary Choice : Nitrile gloves. They provide good resistance to acids, bases, and many organic solvents[5][6]. For handling halogenated solvents, heavier Nitrile gloves are recommended for prolonged contact.

    • Best Practice : Always inspect gloves for tears or punctures before use. For extended operations, consider double-gloving. Remove gloves using a technique that avoids skin contact with the outer surface and dispose of them immediately as hazardous waste[4][7].

  • Eye and Face Protection : Eye injuries are often permanent; therefore, robust protection is non-negotiable[7].

    • Minimum : Chemical safety goggles that meet ANSI Z87.1 standards are required at all times[8]. They must provide a seal around the eyes to protect from splashes and fine particles.

    • Recommended for High-Risk Operations : When handling larger quantities or there is a significant splash risk, a full-face shield should be worn over safety goggles[8][9].

  • Body Protection : A lab coat is your first line of defense against accidental spills[7].

    • Minimum : A long-sleeved, flame-retardant lab coat should be worn and kept fully fastened[10].

    • For Significant Quantities : When working with larger volumes, a chemically resistant apron over the lab coat provides an additional layer of protection[9][10].

Workflow for Donning and Doffing PPE

Waste_Disposal Start Waste Generated IsSolid Is it solid or lab debris? Start->IsSolid Yes IsLiquid Is it a liquid solution? Start->IsLiquid Yes IsSharp Is it a sharp? Start->IsSharp Yes SolidWaste Place in Labeled Hazardous Solid Waste Container IsSolid->SolidWaste LiquidWaste Collect in Labeled Hazardous Liquid Waste Container IsLiquid->LiquidWaste SharpsWaste Place in Puncture-Proof Sharps Container IsSharp->SharpsWaste EHSOffice Arrange Pickup by EH&S SolidWaste->EHSOffice LiquidWaste->EHSOffice SharpsWaste->EHSOffice

Caption: Decision workflow for proper waste segregation.

By integrating these safety protocols into your daily laboratory practice, you build a foundation of safety that allows for the confident and responsible advancement of scientific discovery.

References

  • 6 Safety Practices for Highly Hazardous Lab Chemicals . (2021, April 6). McLean. [Link]

  • Chemical Safety Best Practices in The Lab . (2023, December 22). Green World Group. [Link]

  • Life-Changing Safety Tips for Handling Laboratory Chemicals . Actylis Lab Solutions. [Link]

  • Safe Laboratory Practices in Chemistry . (2015, October 29). Harvey Mudd College Department of Chemistry. [Link]

  • RULES FOR THE SAFE HANDLING OF CHEMICALS IN THE LABORATORY . University of Maryland. [Link]

  • Facet.. - Safety data sheet . (2026, February 6). BASF. [Link]

  • Personal Protective Equipment Selection Guide . (2015, July 22). Rensselaer Polytechnic Institute. [Link]

  • Safety Guidelines for Handling Chemicals . HPE Support. [Link]

  • PSFC Halogenated Solvents . MIT Plasma Science and Fusion Center. [Link]

  • 8 Types of PPE to Wear When Compounding Hazardous Drugs . (2022, October 6). Provista. [Link]

  • Personal Protective Equipment (PPE) Guide – Chemical Resistance . (2015, July 2). New Mexico State University. [Link]

  • 8-Chloro-5-quinolinamine . PubChem. [Link]

  • 8-Chloroquinoline . PubChem. [Link]

  • Guidelines for the Safe Handling and Disposal of Chemicals Used in the Illicit Manufacture of Drugs . United Nations Office on Drugs and Crime. [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.